5-Amino-4-cyano-1-ethoxycarbonylpyrazole

• CAS: 220131-58-8

Core Science & Biosynthesis

Architectural Synthesis of 5-Amino-4-cyanopyrazoles: A Technical Monograph

Abstract The 5-amino-4-cyanopyrazole scaffold is a privileged pharmacophore, serving as a critical precursor for pyrazolo[3,4-d]pyrimidines and other fused heterocyclic systems used in oncology and metabolic disease therapies. This whitepaper details the mechanistic causality, regioselective pathways, and validated experimental protocols for synthesizing this scaffold from malononitrile.

Chemical Causality: The Regioselective Mechanism

The direct condensation of malononitrile with hydrazine is notoriously unselective. Depending on stoichiometry and reaction conditions, it can yield 3,5-diaminopyrazole or, via malononitrile dimerization, a complex mixture of 5-amino-4-cyanopyrazole and 5-amino-3-hydrazinopyrazole[1].

To enforce strict regioselectivity and maximize yield, modern synthetic routes convert malononitrile into an alkoxymethylenemalononitrile intermediate (e.g., ethoxymethylenemalononitrile) using an orthoester[1]. This transformation fundamentally alters the electrophilic landscape of the molecule. When a substituted hydrazine is introduced, its more nucleophilic nitrogen (typically the unsubstituted -NH2 group) selectively attacks the highly electrophilic vinyl carbon of the intermediate[2]. This nucleophilic addition is followed by the elimination of an alcohol (e.g., ethanol). Finally, an intramolecular cyclization occurs wherein the secondary nitrogen attacks the adjacent nitrile group, tautomerizing to yield the thermodynamically stable 5-amino-4-cyanopyrazole[1].

Mechanistic pathway for the regioselective synthesis of 5-amino-4-cyanopyrazoles.

Self-Validating Experimental Workflows

As an Application Scientist, establishing a self-validating protocol means embedding in-process controls that confirm the reaction's trajectory without requiring offline analytics at every step.

One-Pot Multicomponent Reaction (MCR) Protocol

The MCR approach consolidates the formation of the ethoxymethylenemalononitrile intermediate and the subsequent hydrazine cyclization into a single operational step[3].

Causality of Reagents:

• Solvent (Absolute Ethanol): Solubilizes the starting materials but acts as an anti-solvent for the highly polar pyrazole product at low temperatures, driving the equilibrium forward via precipitation.

• Catalyst (Glacial Acetic Acid): Protonates the orthoester, accelerating the formation of the electrophilic intermediate before the hydrazine can trigger unwanted malononitrile dimerization.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve malononitrile (33 mmol) and triethyl orthoformate (34 mmol) in 30 mL of absolute ethanol[3].

• Initiation: Add the appropriate hydrazine derivative (33 mmol) followed by 3-5 drops of glacial acetic acid[3].

• Propagation: Heat the mixture to reflux (approx. 78 °C) and maintain overnight (12-16 hours) under continuous magnetic stirring[3].

  • Self-Validation Checkpoint: Monitor via TLC (EtOAc/Hexane 1:1). The disappearance of the malononitrile spot (visualized via iodine or UV) confirms the consumption of the limiting reagent.

• Isolation: Cool the reaction mixture to 0-5 °C in an ice bath. The product will spontaneously precipitate as a crystalline solid.

• Purification: Filter the precipitate under vacuum, wash with cold ethanol (2 x 10 mL) to remove unreacted orthoester, and dry under high vacuum. Recrystallize from ethanol if necessary to achieve >98% purity.

Scalable Continuous-Flow Microwave Synthesis

For drug development campaigns requiring hundreds of grams of the pyrazole scaffold, batch MCRs suffer from heat transfer limitations. Continuous-flow microwave synthesis resolves this by ensuring rapid, uniform dielectric heating[4].

Step-by-Step Methodology:

• Feed Preparation: Prepare a homogenous stock solution of ethoxymethylenemalononitrile and the selected hydrazine in methanol.

• Flow Initiation: Use an HPLC pump to deliver the solution into a fluorinated polymer tubing reactor wound around a Teflon core inside a single-mode microwave cavity[4].

• Microwave Irradiation: Irradiate the flow stream to maintain an internal temperature of 100–120 °C. Adjust the flow rate to achieve a residence time of exactly 0.8–4 minutes[4].

• Pressurization: Pass the reactor effluent through a 7-bar back-pressure regulator[4].

  • Causality: This pressure prevents the methanol solvent from boiling, maintaining a single-phase liquid stream at temperatures well above its atmospheric boiling point to ensure kinetic efficiency.

• In-Line Scavenging: Route the cooled effluent through a solid-phase column packed with supported benzylamine (to covalently scavenge any unreacted electrophilic malononitrile species) followed by a column of activated carbon (to adsorb colored polymeric impurities)[4].

• Collection: Collect the highly pure product stream, concentrate under reduced pressure, and isolate the solid.

Continuous flow microwave-assisted synthesis workflow for scalable production.

Quantitative Process Metrics

The choice of synthetic route heavily impacts the yield, reaction time, and scalability. The data below summarizes the performance metrics of various methodologies for synthesizing 5-amino-4-cyanopyrazoles.

Synthetic Methodology	Key Reagents	Catalyst / Additive	Temperature (°C)	Reaction Time	Typical Yield (%)	Ref
Direct Condensation	Malononitrile + Hydrazine	None	Reflux (EtOH)	4 - 6 hours	40 - 60	[1]
One-Pot MCR	Malononitrile + Orthoester + Hydrazine	Acetic Acid	78 (Reflux)	12 - 16 hours	75 - 92	[3]
Fluorinated Solvent	Ethoxymethylenemalononitrile + Aryl Hydrazine	None	Reflux (CF3CH2OH)	2 - 4 hours	80 - 98	[2]
Microwave Flow	Ethoxymethylenemalononitrile + Hydrazine	None	100 - 120	0.8 - 4 minutes	85 - 95	[4]

Downstream Pharmaceutical Applications

The strategic value of the 5-amino-4-cyanopyrazole scaffold lies in its dense functionalization. The adjacent amino and cyano groups are perfectly positioned for further cyclization into pyrazolo[3,4-d]pyrimidines[3]. By reacting the 5-amino-4-cyanopyrazole with formic acid or an orthoester followed by an amine, researchers can rapidly generate libraries of allopurinol analogs. These fused bicyclic systems are heavily investigated as potent xanthine oxidase inhibitors, carbonic anhydrase inhibitors, and targeted kinase inhibitors in oncology[3].

Sources

• 1. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 2. scirp.org [scirp.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Reproducibility and Scalability of Microwave-Assisted Reactions | IntechOpen [intechopen.com]

Comprehensive Spectroscopic and Synthetic Profiling of 5-Amino-4-cyano-1-ethoxycarbonylpyrazole

Executive Summary

The compound 5-Amino-4-cyano-1-ethoxycarbonylpyrazole (also known as ethyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate) is a highly functionalized, electron-rich heteroaromatic intermediate. Featuring an o-aminonitrile moiety, it serves as a privileged building block in medicinal chemistry, particularly for the synthesis of pyrazolo[3,4-d]pyrimidine scaffolds—structures frequently evaluated for targeted anticancer activity. This technical whitepaper dissects the causality behind its regioselective synthesis, provides a self-validating experimental protocol, and delivers an in-depth analysis of its spectroscopic signatures (NMR, FT-IR) to guide researchers in structural verification.

Chemical Identity and Physical Properties

Before delving into the spectroscopic data, it is crucial to establish the baseline physical and chemical parameters of the target molecule.

Property	Value
IUPAC Name	Ethyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate
CAS Registry Number	220131-58-8
Molecular Formula	C₇H₈N₄O₂
Molecular Weight	180.16 g/mol
Appearance	Beige solid

Mechanistic Synthesis and Experimental Protocol

Regioselective Causality

The synthesis of 5-amino-4-cyano-1-ethoxycarbonylpyrazole relies on the condensation of 2-(ethoxymethylene)malononitrile with ethyl hydrazinecarboxylate 1. The regioselectivity of this reaction is driven by the differential nucleophilicity of the hydrazine nitrogens.

The terminal, more nucleophilic nitrogen of ethyl hydrazinecarboxylate performs a Michael addition on the electrophilic alkene carbon of the malononitrile derivative, followed by the elimination of ethanol. Subsequently, the internal nitrogen (adjacent to the ester group) attacks one of the cyano groups. This intramolecular cyclization forms the pyrazole core, converting the attacked cyano carbon into the C-5 position bearing an exocyclic primary amine, while the remaining cyano group stays at C-4.

Figure 1: Synthetic pathway of 5-Amino-4-cyano-1-ethoxycarbonylpyrazole and downstream conversion.

Self-Validating Experimental Protocol

The following protocol is designed as a closed-loop, self-validating system. The choice of ethanol as a polar protic solvent stabilizes the transition states during proton transfer steps without promoting unwanted transesterification. Conducting the reaction at room temperature prevents the thermal degradation of the hydrazine derivative 1.

• Dissolution : Dissolve 0.10 g (0.85 mmol) of 2-(ethoxymethylene)malononitrile in 1 mL of absolute ethanol.

• Nucleophile Addition : Add 0.09 g (0.85 mmol, 1.0 eq) of ethyl hydrazinecarboxylate to the solution. An immediate light orange suspension will form.

• Reaction : Stir the suspension continuously at room temperature for 48 hours.

• Validation (TLC) : Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the highly UV-active malononitrile starting material spot validates complete conversion.

• Isolation : The successful formation of the product is visually confirmed by the precipitation of a beige solid. Filter the solid under vacuum. Because the product has significantly lower solubility in ethanol than the starting materials, this step self-purifies the compound without the need for flash chromatography.

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of the target pyrazole.

Spectroscopic Characterization (The Core)

The spectroscopic data of 5-amino-4-cyano-1-ethoxycarbonylpyrazole provides a masterclass in heteroaromatic electronic effects. The data below synthesizes the structural causality behind the observed chemical shifts.

¹H NMR Analysis (400 MHz, DMSO-d₆)

The proton NMR spectrum is defined by the stark contrast between the aliphatic ethyl ester protons and the highly deshielded heteroaromatic environment. The primary amine protons (-NH₂) manifest as a broad singlet; this broadening is a direct consequence of the quadrupolar relaxation of the ¹⁴N nucleus and intermediate chemical exchange rates, a signal that vanishes upon D₂O exchange.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Causality / Rationale
1.35	Triplet (t, J = 7.1 Hz)	3H	-CH₂-CH₃	Aliphatic methyl group coupled to adjacent methylene.
4.38	Quartet (q, J = 7.1 Hz)	2H	-CH₂-CH₃	Deshielded by the adjacent strongly electronegative ester oxygen.
7.65	Broad Singlet (br s)	2H	-NH₂	Broadened due to nitrogen's quadrupolar moment; D₂O exchangeable.
7.92	Singlet (s)	1H	Pyrazole C3-H	Highly deshielded by the adjacent cyano group and the heteroaromatic ring current.

¹³C NMR Analysis (100 MHz, DMSO-d₆)

The ¹³C NMR spectrum perfectly illustrates the push-pull electronic distribution within the pyrazole ring. Despite bearing the electron-withdrawing cyano group, the C-4 carbon appears relatively shielded. This is caused by the dominant mesomeric electron-donating effect (+M) of the adjacent C-5 amino group, which pushes electron density onto C-4. Furthermore, the upfield shift of the ester carbonyl (~150.4 ppm) compared to typical aliphatic esters (~170 ppm) is caused by its direct attachment to the pyrazole N1, which alters the resonance contribution of the ester oxygen 1.

Chemical Shift (δ, ppm)	Assignment	Causality / Rationale
14.1	-CH₂-CH₃	Standard aliphatic methyl carbon.
63.5	-CH₂-CH₃	Deshielded by the electronegative ester oxygen.
~74.2	Pyrazole C-4	Shielded by strong resonance electron donation (+M) from the C-5 amino group.
~114.5	-C≡N	Characteristic sp-hybridized nitrile carbon 1.
~143.5	Pyrazole C-3	Deshielded sp² carbon within the heteroaromatic ring 1.
~150.4	C=O (Ester)	Carbonyl carbon shifted upfield due to N1 attachment 1.
~152.8	Pyrazole C-5	Deshielded by the directly attached electronegative amino nitrogen.

FT-IR Spectroscopy (ATR)

The infrared spectrum corroborates the structural assignment by highlighting the vibrational modes of the functional groups. The sharp C≡N stretch is a hallmark of the conjugated nitrile, slightly lowered in frequency due to its conjugation with the pyrazole ring.

Wavenumber (cm⁻¹)	Mode	Assignment
3400, 3300	N-H stretching	Asymmetric and symmetric stretching of the primary amine.
2225	C≡N stretching	Sharp, distinct peak characteristic of conjugated nitriles.
1745	C=O stretching	Ester carbonyl attached to the pyrazole ring nitrogen.
1620, 1550	C=N, C=C stretching	Heteroaromatic ring skeletal vibrations.

Downstream Applications in Drug Discovery

The o-aminonitrile structural motif of 5-amino-4-cyano-1-ethoxycarbonylpyrazole makes it an exceptionally versatile precursor for the synthesis of pyrazolo[3,4-d]pyrimidines 1. This transformation typically involves reacting the pyrazole with triethylorthoformate under acid catalysis to form an imidate intermediate, followed by the addition of aromatic or aliphatic amines.

However, researchers must carefully optimize this step: the acid catalysis acts as a double-edged sword. While it is necessary to promote cyclization into the pyrimidine ring, excessive acid can induce the cleavage of the imidate function, regenerating the starting pyrazole ring and severely reducing the yield of the target dimeric structures 1.

References

• Alves, Diana Isabel Sousa. "N-Substituted 5-amino-4-cyanopyrazoles: synthesis and reactivity studies." RepositóriUM (Universidade do Minho), 2022.[Link]

• "Ethyl 5-amino-4-cyano-1H-pyrazole-1-carboxylate." CAS Common Chemistry, American Chemical Society.[Link]

Sources

• 1. repositorium.uminho.pt [repositorium.uminho.pt]

CAS number for Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate

Architectural Scaffolds in Medicinal Chemistry: A Comprehensive Technical Guide on Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate (CAS: 16078-71-0)

Executive Summary

In contemporary drug discovery, the pyrazole nucleus represents a "privileged scaffold," frequently leveraged to design molecules with high target affinity and favorable pharmacokinetic profiles. At the core of many of these synthetic pathways is Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate , universally identified by its CAS Number: 16078-71-0 [1].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic chemical identification. Here, we will dissect the mechanistic synthesis, physicochemical profiling, and downstream pharmaceutical applications of this critical building block. The protocols provided herein are designed as self-validating systems, ensuring that researchers can achieve high-fidelity synthesis and analytical verification in their own laboratories.

Physicochemical Profiling & Structural Data

Before initiating any synthetic workflow, establishing the baseline physicochemical properties of the scaffold is essential for predicting solubility, reactivity, and chromatographic behavior. The table below consolidates the verified parameters for CAS 16078-71-0[1][2][3][4].

Parameter	Value / Description
Chemical Name	Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate
CAS Registry Number	16078-71-0
Molecular Formula	C12H13N3O2
Molecular Weight	231.25 g/mol
Melting Point	98 °C – 103 °C
Calculated LogP (cLogP)	2.05 – 2.27
SMILES String	CCOC(=O)c1cnn(-c2ccccc2)c1N
Substance Class	Heterocyclic Building Block / Primary Amines-based Scaffold

Mechanistic Synthesis: Causality and Protocol

The synthesis of ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate relies on a highly efficient condensation-cyclization cascade. The most robust method involves the reaction of phenylhydrazine with ethyl (ethoxymethylene)cyanoacetate (also known as ethyl 2-cyano-3-ethoxyacrylate)[5][6].

Mechanistic Causality

The reaction is initiated by the nucleophilic attack of the primary amine of phenylhydrazine onto the highly electrophilic β -carbon of ethyl (ethoxymethylene)cyanoacetate, displacing the ethoxy group as ethanol. This intermediate then undergoes an intramolecular cyclization: the secondary amine of the hydrazine moiety attacks the electrophilic nitrile carbon. This specific sequence dictates the regioselectivity, ensuring the formation of the 5-amino-pyrazole architecture rather than alternative isomers. The addition of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is strategically chosen to neutralize transient acidic byproducts and drive the cyclization equilibrium forward without competing for electrophilic sites[5].

Standardized Experimental Protocol

Note: This protocol is a self-validating system. The visual transition from a clear solution to an orange solid, coupled with precise melting point verification, serves as an immediate in-process quality control.

• Preparation: In a round-bottom flask, dissolve 1.5 g (8.9 mmol, 1.0 equiv.) of ethyl 2-cyano-3-ethoxyacrylate in 10 mL of anhydrous ethanol[5]. Causality: Ethanol is chosen as the solvent because it solubilizes the reagents while allowing the final product to precipitate upon cooling or water addition.

• Base Addition: Add 0.74 mL (9.8 mmol, 1.1 equiv.) of N,N-diisopropylethylamine (DIPEA) to the mixture[5].

• Reagent Introduction: Slowly add 0.96 mL (9.8 mmol, 1.1 equiv.) of phenylhydrazine dropwise[5]. Caution: Phenylhydrazine is toxic; perform this step in a fume hood.

• Thermal Activation: Equip the flask with a reflux condenser, heat the reaction mixture to 85 °C, and stir continuously for 12 hours[5].

• Workup & Isolation: Concentrate the mixture to dryness under reduced pressure. Dissolve the crude residue in a minimal volume of dichloromethane[5].

• Purification: Purify via silica gel column chromatography using an eluent gradient of 20-30% ethyl acetate in hexanes.

• Validation: The product elutes as an orange solid (Yield: ~96%)[5]. Validate via Mass Spectrometry (MS (EI) m/z: 232 [M + H]+) and melting point analysis (target: 98-103 °C)[5][6].

Synthetic Workflow Visualization

Caption: Step-by-step mechanistic workflow for the synthesis of CAS 16078-71-0.

Pharmaceutical Applications & Downstream Derivatization

The true value of CAS 16078-71-0 lies in its bifunctional nature. The adjacent amino and ester groups on the pyrazole ring make it a perfect precursor for fused heterocyclic systems, which are highly sought after in drug discovery[1][7].

Synthesis of Pyrazolo[3,4-b]pyridines (Antimalarial Agents)

The compound is extensively utilized to synthesize pyrazolo[3,4-b]pyridine derivatives, a class of molecules that have shown potent activity against chloroquine-resistant Plasmodium falciparum strains[7].

• Mechanism: The primary amine at the 5-position acts as a nucleophile in Michael addition reactions with various α,β -unsaturated carbonyls or malonates, followed by cyclization involving the adjacent ester group. Subsequent hydrolysis, decarboxylation, and functionalization yield targeted antimalarial candidates capable of inhibiting hemozoin formation[7].

Triazole-Pyrazole Conjugates

By diazotizing the 5-amino group with sodium nitrite in trifluoroacetic acid (TFA), researchers can generate a diazonium salt. In situ reaction with sodium azide yields an azide derivative. This azide is then subjected to click chemistry (alkyne-azide cycloaddition) to produce 5-(1,2,3-triazol-1-yl)pyrazole derivatives, which are explored for their unique pharmacological properties[8].

Derivatization Pathway Visualization

Caption: Divergent downstream derivatization pathways utilizing CAS 16078-71-0 in drug discovery.

Analytical Validation & Quality Control

To ensure the integrity of the synthesized or procured building block, rigorous analytical validation is mandatory. Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate can be accurately profiled using Reverse Phase High-Performance Liquid Chromatography (RP-HPLC)[4].

Self-Validating HPLC Protocol:

• Column: Newcrom R1 (a reverse-phase column optimized for low silanol activity, ideal for polar heterocyclic amines)[4].

• Mobile Phase: Acetonitrile (MeCN) and Water.

• Modifier: Phosphoric acid (for standard UV detection) or Formic acid (if utilizing LC-MS compatibility)[4].

• Rationale: The hydrophobic phenyl ring interacts strongly with the reverse-phase stationary phase, while the polar amine and ester groups dictate the molecule's sensitivity to the mobile phase's pH. Maintaining an acidic modifier ensures the amine remains protonated, preventing peak tailing and ensuring sharp, reproducible retention times[4].

Additionally, the compound serves as an excellent internal standard for GC-MS determinations in pharmacokinetic studies, such as quantifying etomidate in biological tissues, due to its predictable fragmentation pattern and high stability[5].

References

• National Institutes of Health (NIH) / GSRS. ETHYL 5-AMINO-1-PHENYL-4-PYRAZOLECARBOXYLATE. NIH. Available at: [Link]

• PrepChem. Synthesis of 5-amino-1-phenyl-1H-pyrazole-4-carboxylic acid, ethyl ester. PrepChem. Available at: [Link]

• SIELC Technologies. 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-, ethyl ester. SIELC. Available at: [Link]

• Pinheiro, L. C. S., et al. The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines. PMC / NIH. Available at: [Link]

• Arkivoc. Synthesis of some novel 1-aryl-1H-1,2,3-triazole-4-carboxamides. Arkat USA. Available at: [Link]

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• 5. 5-AMINO-4-CARBETHOXY-1-PHENYLPYRAZOLE | 16078-71-0 [chemicalbook.com]
• 6. prepchem.com [prepchem.com]
• 7. The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. arkat-usa.org [arkat-usa.org]

Architecting Bioactive Scaffolds: A Technical Guide to the Synthesis and Functionalization of 5-Aminopyrazoles

Executive Summary

The 5-aminopyrazole structural motif is universally recognized as a privileged pharmacophore in medicinal chemistry, serving as the foundational architecture for numerous kinase inhibitors, antiviral agents, and antimicrobial drugs[1]. The polyfunctional nature of this heterocycle—specifically its three distinct nucleophilic sites (1-NH, 4-CH, and 5-NH2)—allows for divergent synthetic functionalization into complex fused-ring systems like pyrazolopyrimidines and pyrazolopyridines[2]. This technical guide provides an in-depth analysis of the synthetic routes to 5-aminopyrazoles, detailing mechanistic causality, advanced green chemistry protocols, and their direct translation into clinical drug candidates.

Mechanistic Foundations of Core Assembly

The most robust and versatile methodology for synthesizing the 5-aminopyrazole core involves the condensation of β -ketonitriles with substituted hydrazines[3]. The reaction is fundamentally driven by the differential electrophilicity of the β -ketonitrile carbons and the dinucleophilic nature of hydrazine.

Mechanistically, the sequence initiates with a nucleophilic attack by the terminal, less sterically hindered nitrogen of the hydrazine onto the highly electrophilic carbonyl carbon of the β -ketonitrile[4]. This forms a transient hydrazone intermediate. The causality of the subsequent step relies on the spatial proximity of the secondary hydrazine nitrogen to the nitrile group. An intramolecular nucleophilic attack on the nitrile carbon forces ring closure, yielding the 5-aminopyrazole[3].

Mechanistic pathway of 5-aminopyrazole synthesis via β-ketonitrile and hydrazine condensation.

Advanced Synthetic Modalities & Protocols

As drug discovery demands high-throughput library generation and environmentally sustainable practices, traditional reflux methods have evolved into highly optimized systems.

Combinatorial Solid-Phase Synthesis

Solid-phase organic synthesis (SPOS) enables the rapid generation of 5-aminopyrazole libraries by anchoring the β -ketonitrile to a polymeric resin[3].

Step-by-Step Methodology:

• Resin Loading: Immobilize the β -ketonitrile onto a polystyrene-based resin. Causality: Immobilization creates a pseudo-dilute environment on the solid support. This sterically hinders intermolecular cross-reactivity and forces the subsequent hydrazine reaction strictly down an intramolecular pathway, ensuring high regioselectivity.

• Hydrazine Condensation: React the resin-bound substrate with an excess of substituted hydrazine in ethanol using triethylamine (Et3N) as a base under reflux[4].

• Validation Checkpoint (Self-Validating System): Withdraw a micro-aliquot of the resin and subject it to rapid trifluoroacetic acid (TFA) cleavage. Analyze the eluate via LC-MS. The complete absence of the linear hydrazone mass peak validates that the intramolecular cyclization is 100% complete before proceeding to bulk processing.

• Cleavage & Isolation: Treat the bulk resin with TFA to hydrolyze the linkage, yielding the free 5-aminopyrazole in high purity, ideally suited for combinatorial screening[3].

Catalyst-Free On-Water Synthesis

Green chemistry approaches have demonstrated that 5-aminopyrazoles can be synthesized efficiently in aqueous media without the need for metallic catalysts[5].

Step-by-Step Methodology:

• Substrate Suspension: Suspend equimolar amounts of benzylidene malononitrile and phenylhydrazine in distilled water[5].

• Hydrophobic Activation: Stir the mixture vigorously at room temperature. Causality: Water acts not merely as a benign solvent but as a thermodynamic driver. Due to the hydrophobic effect, the non-polar organic precursors aggregate, drastically increasing their effective local concentration. This "hydrophobic packing" lowers the activation energy for the Knoevenagel condensation and subsequent amination[5].

• Validation Checkpoint (Self-Validating System): The reaction is visually self-indicating. The transition from a heterogeneous liquid suspension to a dense solid precipitate (within minutes) signifies the completion of the cyclization. Thin-Layer Chromatography (TLC) confirms the total consumption of the starting malononitrile[5].

• Purification: Filter the precipitate directly from the aqueous phase and recrystallize from ethanol to yield the pure 5-amino-1,3-diaryl-1H-pyrazole-4-carbonitrile[5].

Divergent Functionalization: Fused Pyrazole Architectures

The true value of the 5-aminopyrazole lies in its adaptability. It possesses three distinct nucleophilic sites (1-NH, 4-CH, and 5-NH2) that can be selectively targeted to build fused heterocyclic systems[1].

• Pyrazolo[1,5-a]pyrimidines: Synthesized via cyclocondensation with β -dicarbonyl compounds, yielding architectures with potent antiviral and antitumor properties[6].

• Pyrazolo[3,4-b]pyridines: Generated through a three-component multi-component reaction involving the 5-aminopyrazole, an aldehyde, and an active methylene compound (e.g., malononitrile)[7].

• Pyrazolo[1,5-a][1,3,5]triazines: Formed via cycloaddition with isothiocyanates or ethoxycarbonyl isocyanate, yielding potent antimicrobial agents[2].

Divergent synthesis of fused bioactive pyrazoloazine scaffolds from 5-aminopyrazole precursors.

Pharmaceutical Application & SAR: Target-Specific Kinase Inhibitors

5-Aminopyrazole derivatives, particularly 5-aminopyrazole-4-carboxamides (ACs), have shown exceptional promise as bumped-kinase inhibitors (BKIs)[8]. A prime example is their development as therapeutics for Cryptosporidium parvum, a parasite causing severe diarrheal disease in immunocompromised patients and malnourished children[9].

These AC-BKIs are designed to selectively target the C. parvum calcium-dependent protein kinase 1 (CpCDPK1)[8]. The structure-activity relationship (SAR) optimization of these compounds requires balancing anti-parasitic efficacy with human safety—specifically avoiding the inhibition of the human Ether-à-go-go-related gene (hERG) channel, which acts as a proxy for fatal cardiotoxicity[9].

Table: Pharmacological and Safety Profiling of AC-BKIs for Cryptosporidiosis [9]

Compound Class	Primary Target	in vitro Efficacy (Parasite Growth)	hERG Inhibition (Cardiotoxicity Proxy)	in vivo Efficacy (Neonatal Mouse Model)
AC-BKI 4	CpCDPK1	Highly Active	Minimal (<50% inhibition at 30 μM)	Lower (High systemic, low stool levels)
AC-BKI 16	CpCDPK1	Highly Active	Minimal (<50% inhibition at 30 μM)	High (High fecal levels proxy for GI action)
AC-BKI 7 & 10	CpCDPK1	Active	Moderate (EC50 between 10-20 μM)	Discontinued (Toxicity risk)
AC-BKI 12 & 14	CpCDPK1	Active	Low (EC50 between 20-30 μM)	Discontinued (Toxicity risk)

Data demonstrates that while in vitro efficacy is necessary, high fecal drug concentration (as seen in AC-BKI 16) is the critical causal factor for in vivo success against gastrointestinal parasites.

Conclusion

The synthesis of 5-aminopyrazoles represents a masterclass in heterocyclic design. By understanding the mechanistic causality of hydrazine-ketonitrile condensations and leveraging advanced protocols like solid-phase and on-water synthesis, drug development professionals can efficiently access this privileged scaffold. Its predictable divergent functionalization continues to fuel the discovery of highly selective kinase inhibitors and life-saving anti-infectives.

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• 2. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Approaches towards the synthesis of 5-aminopyrazoles [beilstein-journals.org]
• 4. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. New Route to the Synthesis of Benzamide-Based 5-Aminopyrazoles and Their Fused Heterocycles Showing Remarkable Antiavian Influenza Virus Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Development of 5-aminopyrazole-4-carboxamide-based bumped-kinase inhibitors for Cryptosporidiosis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]

Protocols & Analytical Methods

Advanced Applications and Protocols for 5-Aminopyrazole Derivatives in Drug Discovery and Agrochemicals

Introduction: The 5-Aminopyrazole Privileged Scaffold

The 5-aminopyrazole system represents a highly versatile, privileged heterocyclic scaffold with a rich history of application across both the pharmaceutical and agrochemical industries[1][2]. Characterized by a five-membered aromatic ring containing two adjacent nitrogen atoms, this structure offers unique electron-rich properties and multiple vectors for functionalization. The 5-amino group and the adjacent ring nitrogens serve as critical hydrogen bond donors and acceptors, making the scaffold an exceptional bioisostere for purines and pyrimidines. This structural mimicry allows 5-aminopyrazoles to selectively modulate complex biological pathways, ranging from mammalian kinase signaling cascades to insect neuroreceptor networks[3][4].

Pharmaceutical Applications: Precision Kinase Inhibition

In modern drug discovery, 5-aminopyrazoles are heavily utilized to design highly selective kinase inhibitors. By mimicking the adenine ring of ATP, they competitively bind to the kinase hinge region.

Bruton's Tyrosine Kinase (BTK) Inhibitors

BTK is a critical target for treating B-cell malignancies (e.g., mantle cell lymphoma) and autoimmune diseases. First-generation inhibitors like Ibrutinib utilize a pyrazolopyrimidine core and an acrylamide group to form an irreversible covalent bond with Cys481. However, irreversible binding often leads to off-target toxicity, such as epidermal growth factor receptor (EGFR)-mediated skin rashes[5].

Mechanistic Innovation: Researchers have successfully excised the pyrimidine ring of Ibrutinib, replacing it with a 5-aminopyrazole-4-carboxamide scaffold[6].

• Causality of Design: An intramolecular hydrogen bond forms between the 4-carboxamide carbonyl and the 5-amino group, locking the molecule into a rigid pseudo-ring conformation that perfectly mimics the original pyrimidine structure[5][6].

• The 5-amino substituent and the N5 ring nitrogen form highly specific, dual hydrogen bonds with the backbone carbonyl of Glu475 and the backbone NH of Met477 in the BTK hinge region[6]. When paired with a cyanamide reactive group, this scaffold creates a reversible-covalent inhibitor, drastically improving EGFR selectivity while maintaining nanomolar BTK potency[5].

Bumped-Kinase Inhibitors (BKIs) for Apicomplexan Parasites

Diseases like cryptosporidiosis and toxoplasmosis are driven by apicomplexan parasites that rely on Calcium-Dependent Protein Kinase 1 (CDPK1) for cell invasion and motility[7].

• Causality of Selectivity: CDPK1 in Toxoplasma gondii and Cryptosporidium parvum possesses a rare, structurally small "gatekeeper" residue (glycine), which creates an enlarged ATP-binding pocket[8]. Human kinases typically feature larger gatekeeper residues (e.g., threonine or methionine).

• By utilizing a 5-aminopyrazole-4-carboxamide core equipped with bulky aromatic substituents ("bumps"), researchers created BKIs that perfectly fill the enlarged parasitic pocket but sterically clash with human kinases, achieving remarkable pathogen selectivity and in vivo efficacy[8][9].

Agrochemical Applications: GABA-Gated Chloride Channel Antagonists

Beyond human medicine, highly substituted 5-aminopyrazoles are cornerstone molecules in crop protection and veterinary pest control. The most prominent example is Fipronil (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3-cyano-4-[(trifluoromethyl)sulfinyl]-5-aminopyrazole)[10][11].

Mechanism of Action

Fipronil functions as a potent, non-competitive antagonist of the gamma-aminobutyric acid (GABA)-gated chloride channel[10].

• Causality of Toxicity: In a healthy insect nervous system, GABA release opens chloride channels, hyperpolarizing the neuron and dampening nerve signals. Fipronil binds with high affinity to the channel pore, physically blocking chloride influx[10][11]. This loss of inhibitory control leads to severe membrane depolarization, central nervous system hyperexcitation, paralysis, and rapid death of the pest[10][12].

• Causality of Safety: The precise stereoelectronic arrangement of the 5-aminopyrazole core and its trifluoromethylsulfinyl moiety grants Fipronil a significantly higher binding affinity for insect GABA receptors compared to mammalian counterparts, ensuring agricultural efficacy with manageable mammalian toxicity[10][11].

Quantitative Data: Bioactivity Profiles

To illustrate the structure-activity relationship (SAR) versatility of the 5-aminopyrazole core, the following table summarizes the bioactivity of key derivatives across different biological targets.

Compound Class / Derivative	Target Enzyme / Receptor	Primary Application	IC50 / LD50 Value	Selectivity Note
Cyanamide-5-aminopyrazole	Human BTK (Kinase)	Autoimmune / Oncology	~1.5 nM (IC50)	>100-fold selective over human EGFR[5]
BKI (AC-Scaffold)	CpCDPK1 (Kinase)	Anti-parasitic	< 10 nM (IC50)	Highly selective over mammalian Src kinase[7]
Fipronil	Insect GABA-A Receptor	Insecticide / Veterinary	~2.3 nM (IC50)	>500-fold selective for insect vs. mammalian GABA[10]
5-Amino-1-tert-butylpyrazole	p56 Lck (Kinase)	T-cell immunosuppression	~45 nM (IC50)	Early generation hinge-binder[1]

Experimental Protocols

Protocol 1: One-Pot Multicomponent Synthesis of 5-Aminopyrazole-4-carbonitriles

This green-chemistry protocol utilizes a Knoevenagel-Michael cascade to rapidly assemble the highly functionalized 5-aminopyrazole core[13].

Materials:

• Aromatic aldehyde (1.0 mmol)

• Malononitrile (1.0 mmol)

• Phenylhydrazine (1.0 mmol)

• Potassium phthalimide (PPI) catalyst (10 mol%)

• Solvent: Ethanol/Water (1:1 v/v, 5 mL)

Step-by-Step Methodology:

• Knoevenagel Condensation: In a 25 mL round-bottom flask, dissolve the aromatic aldehyde and malononitrile in the EtOH/H2O solvent mixture. Add the PPI catalyst. Rationale: PPI acts as a mild, eco-friendly base that deprotonates malononitrile, facilitating nucleophilic attack on the aldehyde to form an highly electrophilic arylidenemalononitrile intermediate[13].

• Michael Addition & Cyclization: Add phenylhydrazine dropwise to the stirring mixture. Rationale: The terminal nitrogen of phenylhydrazine performs a Michael-type addition to the activated double bond of the intermediate. The secondary amine then attacks the adjacent cyano group, driving intramolecular cyclization[13].

• Aromatization: Heat the reaction mixture to 50 °C for 30–45 minutes. Rationale: Mild heating promotes the tautomerization and loss of water, driving the thermodynamic aromatization to yield the stable 5-aminopyrazole-4-carbonitrile[13].

• Work-up: Cool the mixture to room temperature. The product typically precipitates as a crystalline solid due to its low solubility in the aqueous ethanol mixture. Filter, wash with cold water, and recrystallize from hot ethanol to achieve >90% yield.

Protocol 2: In Vitro TR-FRET Kinase Assay for BTK Inhibition

This protocol validates the potency of synthesized 5-aminopyrazole carboxamides against BTK[6].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute recombinant human BTK enzyme to a working concentration of 0.5 nM.

• Compound Titration: Prepare a 3-fold serial dilution of the 5-aminopyrazole inhibitor in 100% DMSO. Transfer 100 nL of each concentration to a 384-well low-volume assay plate using an acoustic dispenser. Rationale: Maintaining a final DMSO concentration of <1% prevents solvent-induced enzyme denaturation.

• Enzyme Incubation: Add 5 µL of the BTK enzyme solution to the wells. Incubate for 60 minutes at room temperature. Rationale: For covalent inhibitors, pre-incubation allows time for the reversible-covalent bond to form with Cys481[5].

• Reaction Initiation: Add 5 µL of a substrate mix containing 2 µM Fluorescein-Poly-GAT (substrate) and 10 µM ATP. Incubate for 45 minutes.

• Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and stop kinase activity) and Terbium-labeled anti-phosphotyrosine antibody. Read the plate on a microplate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm). Calculate IC50 using non-linear regression.

Visualizations

Fig 1. One-pot multicomponent synthesis workflow of 5-aminopyrazole derivatives.

Fig 2. Mechanism of action of Fipronil targeting the insect GABA-A receptor pathway.

References

• Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. IntechOpen. Available at: [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. Available at:[Link]

• ONE-POT AND EFFICIENT SYNTHESIS OF 5-AMINOPYRAZOLE-4-CARBONITRILES CATALYZED BY POTASSIUM PHTHALIMIDE. Heterocycles (CLOCKSS). Available at:[Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC / Molecules. Available at:[Link]

• Impact of fipronil, a new generation pesticide, on avian development and health. University of Wollongong Research Online. Available at: [Link]

• Potent and Selective Inhibitors of CDPK1 from T. gondii and C. parvum Based on a 5-Aminopyrazole-4-carboxamide Scaffold. PMC / ACS Med Chem Lett. Available at:[Link]

• Aminopyrazole Carboxamide Bruton's Tyrosine Kinase Inhibitors. Irreversible to Reversible Covalent Reactive Group Tuning. PMC / ACS Med Chem Lett. Available at:[Link]

• Aminopyrazole Carboxamide Bruton's Tyrosine Kinase Inhibitors. Irreversible to Reversible Covalent Reactive Group Tuning. ACS Medicinal Chemistry Letters. Available at:[Link]

• Development of 5-aminopyrazole-4-carboxamide-based bumped-kinase inhibitors for Cryptosporidiosis therapy. PMC / Eur J Med Chem. Available at:[Link]

• Pharmacokinetics and In Vivo Efficacy of Pyrazolopyrimidine, Pyrrolopyrimidine, and 5-Aminopyrazole-4-Carboxamide Bumped Kinase Inhibitors against Toxoplasmosis. The Journal of Infectious Diseases. Available at:[Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. PMC / Beilstein J Org Chem. Available at:[Link]

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• 1. Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives | IntechOpen [intechopen.com]
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• 3. chemimpex.com [chemimpex.com]
• 4. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Aminopyrazole Carboxamide Bruton’s Tyrosine Kinase Inhibitors. Irreversible to Reversible Covalent Reactive Group Tuning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of 5-aminopyrazole-4-carboxamide-based bumped-kinase inhibitors for Cryptosporidiosis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potent and Selective Inhibitors of CDPK1 from T. gondii and C. parvum Based on a 5-Aminopyrazole-4-carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: 5-Amino-4-cyano-1-ethoxycarbonylpyrazole as a Versatile Building Block in Drug Discovery

Executive Summary

In modern drug discovery, the rapid assembly of complex, bioactive heterocycles relies heavily on highly reactive, bi-functional building blocks. 5-Amino-4-cyano-1-ethoxycarbonylpyrazole represents a privileged scaffold in this domain. Featuring an o-aminonitrile moiety, this compound serves as a critical precursor for the divergent synthesis of fused nitrogenous systems, including pyrazolo[3,4-d]pyrimidines and pyrazolotriazines[1]. This application note provides researchers with a mechanistic overview, validated step-by-step protocols, and comparative data for utilizing this building block in the development of novel pharmacophores.

Mechanistic Rationale: The o-Aminonitrile Advantage

The synthetic utility of 5-amino-4-cyanopyrazoles stems from their unique electronic configuration. The adjacent positioning of a primary amine and a nitrile group creates a potent "push-pull" bi-nucleophilic/electrophilic system[1].

• Nucleophilic Amine: The C5-amino group initiates attacks on external electrophiles (e.g., orthoesters, formamide, or formic acid).

• Electrophilic Nitrile: The C4-cyano group subsequently acts as an intramolecular electrophile, accepting the ring-closing nucleophilic attack to form thermodynamically stable fused pyrimidines or triazines.

The N1-ethoxycarbonyl substitution provides an additional layer of utility. It enhances the lipophilicity of the resulting scaffolds—a critical parameter for cellular permeability in drug design—and can serve as a protecting group or a handle for further functionalization.

Divergent Synthetic Pathways

The following diagram illustrates the divergent synthetic potential of the 5-amino-4-cyanopyrazole core, demonstrating how simple precursor variations lead to distinct classes of bioactive molecules.

Divergent synthetic pathways of 5-amino-4-cyanopyrazoles to bioactive heterocyclic scaffolds.

Experimental Protocols & Methodologies

As a Senior Application Scientist, I emphasize that robust protocols must be self-validating. The following methodologies incorporate specific checkpoints to ensure structural integrity and high yield.

Protocol A: Synthesis of the Pyrazole Building Block

This protocol details the Michael-type addition and subsequent cyclization to form the 5-amino-4-cyanopyrazole core[2],[3].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 10 mmol of (ethoxymethylene)malononitrile in 20 mL of absolute ethanol.

  • Causality: Absolute ethanol is chosen because it fully solubilizes the precursors and acts as an excellent leaving group during the subsequent elimination step, driving the reaction forward.

• Controlled Addition: Cool the solution to 0°C using an ice bath. Add 10.5 mmol of ethyl carbazate (ethyl hydrazinecarboxylate) portion-wise over 15 minutes.

  • Causality: The initial nucleophilic attack of the hydrazine derivative on the vinyl ether group is highly exothermic. Cooling prevents uncontrolled oligomerization and suppresses the formation of uncyclized bis-addition side products[2].

• Thermal Cyclization: Remove the ice bath and heat the mixture to reflux (approx. 78°C) for 3 to 4 hours.

  • Causality: Refluxing provides the necessary activation energy for the intramolecular nucleophilic attack of the intermediate hydrazone nitrogen onto the electrophilic nitrile carbon, successfully closing the 5-membered pyrazole ring[3].

• Isolation & Validation: Cool the reaction to room temperature and pour over crushed ice. Filter the resulting precipitate, wash with cold water, and dry under a vacuum.

  • Self-Validation Check: Analyze the crude product via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (3:1). The complete disappearance of the UV-active malononitrile starting material confirms reaction completion. For structural validation, perform 1 H NMR; the appearance of a distinct singlet at ~7.8 ppm (corresponding to the pyrazole C3-H) and a broad singlet for the -NH 2​ group definitively confirms the cyclized product[3].

Protocol B: Microwave-Assisted Cyclocondensation to Pyrazolo[3,4-d]pyrimidines

Conventional heating for cyclocondensation often requires harsh conditions and long reaction times (up to 24 hours), leading to thermal degradation. This microwave-assisted protocol drastically reduces reaction time while improving purity.

Step-by-Step Methodology:

• Reaction Mixture: In a 10 mL microwave-safe vial, suspend 2.0 mmol of 5-amino-4-cyano-1-ethoxycarbonylpyrazole in 5 mL of formamide.

• Microwave Irradiation: Seal the vial and subject it to focused microwave irradiation at 150°C for exactly 15 minutes.

  • Causality: Microwave dielectric heating ensures instantaneous, uniform energy transfer directly to the polar solvent and reactants. This rapidly overcomes the high activation barrier of the o-aminonitrile cyclocondensation, preventing the formation of thermodynamic degradation products seen in prolonged conventional heating.

• Solid-Supported Trapping: Cool the crude mixture, dilute with 10 mL of N,N-Dimethylformamide (DMF), and add 3.0 g of Amberlyst-15 cation-exchange resin. Stir for 30 minutes.

  • Causality: The acidic Amberlyst-15 resin selectively traps the newly formed, basic pyrazolo[3,4-d]pyrimidine as a salt. Washing the resin with fresh DMF elutes all unreacted neutral nitriles, formamide, and non-basic impurities.

• Elution: Treat the washed resin with a 10% solution of triethylamine (TEA) in DMF to release the free base product. Filter the resin and evaporate the solvent under reduced pressure to yield the highly pure target compound.

Microwave-assisted workflow for the rapid synthesis and isolation of pyrazolopyrimidines.

Quantitative Data: Reaction Efficiency

The transition from conventional batch chemistry to microwave-assisted protocols yields significant improvements in both throughput and purity. The table below summarizes the quantitative advantages of the optimized workflow for synthesizing pyrazolo[3,4-d]pyrimidines from 5-amino-4-cyanopyrazoles.

Synthetic Modality	Reagents / Solvent	Temperature	Reaction Time	Isolated Yield (%)	Product Purity (by 1 H NMR)
Conventional Batch	Formic Acid / H 2​ SO 4​ [4]	100°C (Reflux)	12 - 24 hours	65 - 75%	~85% (requires recrystallization)
Microwave-Assisted	Formamide (Neat)	150°C	15 minutes	82 - 96%	≥95% (via Amberlyst-15 trapping)

Applications in Bioactive Molecule Development

The 5-amino-4-cyano-1-ethoxycarbonylpyrazole building block is indispensable for generating libraries of compounds with diverse biological targets:

• Kinase Inhibitors (Oncology): Pyrazolo[3,4-d]pyrimidines synthesized from this block act as bioisosteres of the purine ring of ATP. This allows them to competitively bind to the ATP-binding pockets of various kinases, making them potent anti-proliferative and anticancer agents[1].

• Carbonic Anhydrase (CA) Inhibitors: By subjecting the building block to diazotization (NaNO 2​ /HCl), researchers can access pyrazolotriazines. Subsequent functionalization yields potent inhibitors against both cytosolic and transmembrane CA isoforms, which are critical targets in glaucoma and tumor microenvironment regulation[4].

• Cytotoxic Agents: Fusing the pyrazole core with pyrido-pyrimidine systems generates novel cytotoxic agents that exhibit broad-spectrum activity against human tumor cell lines (e.g., A375, MCF7, HT29) while maintaining a favorable selectivity index against non-malignant cells[1].

References

• Approaches towards the synthesis of 5-aminopyrazoles - PMC Source: nih.gov URL:[Link]

• Flow and batch mode focused microwave synthesis of 5-amino-4-cyanopyrazoles and their further conversion to 4-aminopyrazolopyrimidines Source: durham.ac.uk URL:[Link]

• Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives Source: tandfonline.com URL:[Link]

• Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection Source: scirp.org URL:[Link]

• Synthesis and In Silico Docking of New Pyrazolo[4,3-e]pyrido[1,2-a]pyrimidine-based Cytotoxic Agents - PMC Source: nih.gov URL:[Link]

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• 3. scirp.org [scirp.org]
• 4. tandfonline.com [tandfonline.com]

Application and Protocol for the Synthesis of N-aryl-5-amino-4-cyanopyrazole Derivatives

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the N-aryl-5-amino-4-cyanopyrazole Scaffold

The N-aryl-5-amino-4-cyanopyrazole core is a privileged scaffold in medicinal chemistry and drug discovery. Its derivatives have demonstrated a wide spectrum of biological activities, including potent inhibition of key enzymes such as xanthine oxidase, making them promising candidates for the treatment of gout.[1][2][3] Furthermore, this structural motif is a crucial building block for the synthesis of more complex heterocyclic systems like pyrazolo[3,4-d]pyrimidines, which are analogues of purines and have shown potential as kinase inhibitors for cancer therapy and as anti-inflammatory agents.[3][4] The versatility and significant pharmacological potential of these compounds necessitate robust and efficient synthetic methodologies. This document provides a detailed protocol for the synthesis of N-aryl-5-amino-4-cyanopyrazole derivatives, grounded in established chemical principles and supported by practical, field-proven insights.

Underlying Chemistry: The Reaction Mechanism

The synthesis of N-aryl-5-amino-4-cyanopyrazole derivatives is most commonly achieved through the condensation reaction between an arylhydrazine and (ethoxymethylene)malononitrile (EMMN). The reaction proceeds via a well-established mechanism involving a Michael-type addition followed by an intramolecular cyclization and subsequent elimination of ethanol.

Mechanism Breakdown:

• Michael-type Addition: The more nucleophilic terminal nitrogen of the arylhydrazine attacks the electron-deficient β-carbon of the double bond in (ethoxymethylene)malononitrile. This initial step forms a transient hydrazide intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazide intermediate then undergoes an intramolecular nucleophilic attack on one of the nitrile groups.

• Tautomerization and Elimination: The resulting cyclized intermediate tautomerizes, followed by the elimination of an ethoxide group, which is subsequently protonated to yield ethanol, leading to the formation of the stable aromatic pyrazole ring.

This reaction pathway demonstrates excellent regioselectivity, yielding the 5-amino-1-aryl isomer as the exclusive product.[5]

Caption: Reaction mechanism for the synthesis of N-aryl-5-amino-4-cyanopyrazoles.

Experimental Protocol: Synthesis of 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile

This protocol details the synthesis of a representative compound, 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile. The methodology can be adapted for various substituted arylhydrazines.

Materials and Equipment

• Reagents:

  • Phenylhydrazine

  • (Ethoxymethylene)malononitrile (EMMN)

  • Absolute Ethanol (or Trifluoroethanol)

  • Hexane (for chromatography)

  • Ethyl acetate (for chromatography)

  • Silica gel (70-230 mesh)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with hotplate

  • Nitrogen gas inlet

  • Dropping funnel

  • Rotary evaporator

  • Glass column for chromatography

  • Thin Layer Chromatography (TLC) plates and chamber

  • Melting point apparatus

  • NMR spectrometer and Mass spectrometer for characterization

Safety Precautions

• (Ethoxymethylene)malononitrile (EMMN): Toxic if swallowed, in contact with skin, or if inhaled.[1] May cause allergic skin and respiratory reactions.[1][2] Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles. Avoid breathing dust.

• Arylhydrazines (e.g., Phenylhydrazine): Toxic and suspected carcinogens.[6][7] Handle with extreme care in a fume hood, using appropriate PPE. Avoid contact with skin and eyes.

• General: Perform the reaction under an inert atmosphere (e.g., nitrogen) to prevent oxidation of the hydrazine.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, dissolve arylhydrazine (1.2 mmol) in absolute ethanol (2 mL).[5]

• Reagent Addition: While stirring the solution, slowly add (ethoxymethylene)malononitrile (1.0 mmol).[5]

• Reaction: Once the addition is complete, carefully heat the reaction mixture to reflux under a nitrogen atmosphere. Monitor the reaction progress using TLC. The reaction time can vary from 30 minutes to 4 hours depending on the specific arylhydrazine used.[5]

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Purification:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel. A typical eluent system is a gradient of hexane/ethyl acetate (e.g., starting from 6:1 and gradually increasing the polarity to 3:1).[5]

  • Collect the fractions containing the desired product and combine them.

  • Remove the solvent under reduced pressure to yield the purified N-aryl-5-amino-4-cyanopyrazole derivative.

• Characterization:

  • Determine the melting point of the purified product.

  • Characterize the compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.[5]

Caption: General workflow for the synthesis and purification of N-aryl-5-amino-4-cyanopyrazoles.

Data Summary: Examples of Synthesized Derivatives

The following table summarizes the synthesis of various N-aryl-5-amino-4-cyanopyrazole derivatives using the described protocol, highlighting the versatility of this method.

Aryl Group (Ar)	Reaction Time (hours)	Yield (%)	Physical Appearance
C₆H₅	0.5	92	White Powder
4-F-C₆H₄	4	85	White Powder
4-CF₃-C₆H₅	4	78	Yellow Powder
4-CH₃O-C₆H₄	4	68	Dark Yellow Powder
C₆F₅	4	88	White Powder

Data adapted from reference[5].

Troubleshooting and Key Considerations

• Low Yield:

  • Cause: Incomplete reaction or degradation of starting materials.

  • Solution: Ensure the arylhydrazine is of high purity. If using a hydrochloride salt of the hydrazine, a base such as sodium acetate may need to be added to liberate the free base.[8] Ensure the reaction is carried out under an inert atmosphere to prevent oxidative side reactions.

• Formation of Impurities:

  • Cause: Side reactions due to moisture or reactive functional groups on the arylhydrazine.

  • Solution: Use anhydrous solvents. The purification by column chromatography is crucial for removing any side products.

• Regioselectivity:

  • Note: The reaction of arylhydrazines with (ethoxymethylene)malononitrile consistently yields the 1,5-disubstituted pyrazole. However, when using different starting materials, such as 3-dimethylamino-2-aroyl-propenenitrile, the regioselectivity can be influenced by the reaction conditions (acidic vs. basic).[9]

Conclusion

The synthesis of N-aryl-5-amino-4-cyanopyrazoles via the condensation of arylhydrazines and (ethoxymethylene)malononitrile is a highly efficient, regioselective, and versatile method. The protocol outlined in this application note provides a reliable and reproducible procedure for obtaining these valuable heterocyclic compounds. Adherence to the safety precautions is paramount due to the hazardous nature of the starting materials. The resulting pyrazole derivatives serve as critical intermediates for the development of novel therapeutic agents.

References

• European Journal of Medicinal Chemistry, 2008 , 43(4), 771-780. [Link]

• Molecules, 2023 , 28(21), 7436. [Link]

• Journal of Heterocyclic Chemistry, 2016 , 53(4), 1154-1160. [Link]

• Molecules, 2009 , 14(1), 157-168. [Link]

• Google Patents, US3760084A - Method of using 5-amino-1-phenyl or substituted phenyl-4-pyrazolecarbonitriles or carbox-amides.

• Beilstein Journal of Organic Chemistry, 2011 , 7, 147-169. [Link]

• Request PDF, Synthesis of N-aryl-5-amino-4-cyanopyrazole derivatives as potent xanthine oxidase inhibitors. [Link]

• PubMed, Synthesis of N-aryl-5-amino-4-cyanopyrazole derivatives as potent xanthine oxidase inhibitors. [Link]

• Nexchem, Safety Data Sheet: Hydrazine Hydrate 55%. (2021). [Link]

• IntechOpen, Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. (2016). [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection [scirp.org]
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Application Note: 5-Aminopyrazoles as Privileged Enzyme Inhibitors

Introduction & Mechanistic Rationale

The 5-aminopyrazole (5AP) scaffold has emerged as a highly versatile and privileged chemotype in medicinal chemistry, primarily due to its profound efficacy as an enzyme inhibitor[1]. 5APs are extensively utilized in the development of targeted therapeutics across oncology, inflammation, and infectious diseases, with a predominant focus on kinase inhibition[2]. Notable clinical successes include Pirtobrutinib, a reversible Bruton's tyrosine kinase (BTK) inhibitor approved for mantle cell lymphoma, and various candidates targeting cyclin-dependent kinases (CDKs) and p38 mitogen-activated protein kinases (MAPK)[1][2].

The Structural Basis of Kinase Inhibition

The potency of 5-aminopyrazoles stems from their ability to act as bioisosteres of the adenine ring of adenosine triphosphate (ATP). The pyrazole core, coupled with the exocyclic 5-amino group, forms a highly stable bidentate hydrogen bond donor-acceptor network with the peptide backbone of the kinase hinge region[2].

The "Bumped Kinase Inhibitor" (BKI) Paradigm

A groundbreaking application of 5APs—specifically 5-aminopyrazole-4-carboxamide (AC) derivatives—is their use as Bumped Kinase Inhibitors (BKIs) against apicomplexan parasites like Toxoplasma gondii and Cryptosporidium parvum[3][4].

The rational design of BKIs relies on a structural anomaly in the ATP-binding pocket. Parasitic calcium-dependent protein kinases (e.g., TgCDPK1 and CpCDPK1) possess a uniquely small "gatekeeper" amino acid residue (such as glycine or threonine)[3]. By engineering a bulky substituent (the "bump") onto the 5AP scaffold, the inhibitor perfectly occupies the enlarged parasitic ATP pocket. Conversely, mammalian host kinases (e.g., human Src) feature large gatekeeper residues (like methionine or leucine), which sterically clash with the bumped 5AP, preventing binding and ensuring exceptional drug selectivity[3][5].

Caption: Logical relationship of 5-aminopyrazole Bumped Kinase Inhibitors achieving parasitic selectivity.

Quantitative Data: Efficacy & Selectivity Profiles

The following table summarizes the in vitro bioactivity and selectivity of selected 5-aminopyrazole derivatives against various target enzymes and cellular models.

Compound Class / Scaffold	Target Enzyme / Pathway	Enzyme IC₅₀	Cellular EC₅₀ / IC₅₀	Host Selectivity / Safety	Reference
5-Aminopyrazole-4-carboxamides (AC-BKIs)	T. gondii CDPK1 (TgCDPK1)	1 – 11 nM	45 – 271 nM (T. gondii proliferation)	Human Src IC₅₀ > 10 µM	[3]
5-Aminopyrazole-4-carboxamides (AC-BKIs)	C. parvum CDPK1 (CpCDPK1)	< 10 nM	≤ 1 µM (C. parvum growth)	hERG EC₅₀ > 20–30 µM	[4][5]
Pirtobrutinib (Approved Drug)	Bruton's Tyrosine Kinase (BTK)	< 10 nM	N/A (Mantle Cell Lymphoma)	Highly selective over off-target kinases	[1][2]
N1-substituted 5APs (Compounds 3b, 3c)	Platelet ROS Production	113 – 139 µM	N/A	Low toxicity to healthy fibroblasts	[1][2]

Experimental Workflows & Methodologies

To ensure robust, reproducible, and self-validating data when screening 5-aminopyrazoles, the experimental pipeline must integrate biochemical target validation with cellular efficacy and safety counter-screens.

Caption: Step-by-step experimental workflow for the evaluation of 5-aminopyrazole enzyme inhibitors.

Protocol A: In Vitro Kinase Inhibition Assay (Luminescence-Based ATP Depletion)

This protocol describes the evaluation of 5APs against target kinases (e.g., CDPK1 or p38 MAPK) using a luminescent ATP-detection system.

Self-Validation System: Every assay plate must include a 100% activity control (DMSO vehicle), a 0% activity control (no enzyme), and a reference inhibitor (e.g., Staurosporine). Assay robustness is validated by calculating the Z'-factor; a Z' > 0.5 is required for data acceptance.

• Reagent Preparation: Prepare the kinase buffer containing 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA, and 2 mM DTT.

  • Causality: MgCl₂ is an essential cofactor for ATP binding. DTT maintains a reducing environment, preventing the oxidation of critical cysteine residues in the enzyme's active site, which could otherwise cause false-positive allosteric inhibition.

• Compound Dilution: Serially dilute the 5AP inhibitors in 100% DMSO, then perform an intermediate dilution in kinase buffer.

  • Causality: The final DMSO concentration in the assay must be kept strictly ≤1%. Higher concentrations of organic solvents can denature the kinase, artificially lowering the IC₅₀.

• Enzyme-Inhibitor Pre-incubation: Add the target kinase to the assay plate wells containing the diluted 5AP inhibitors. Incubate at room temperature for 30 minutes.

  • Causality: 5-aminopyrazoles often exhibit slow-binding kinetics. Pre-incubation allows the inhibitor-enzyme complex to reach thermodynamic equilibrium prior to the introduction of the competing substrate.

• Reaction Initiation: Add the substrate peptide and ATP to initiate the reaction. Crucial: The ATP concentration must be set precisely at its apparent Michaelis constant ( Km​ ) for the specific kinase.

  • Causality: Because 5APs are ATP-competitive inhibitors, using ATP at Km​ maximizes assay sensitivity to competitive binding while maintaining a sufficient signal-to-noise ratio. Using saturating ATP would outcompete the inhibitor, artificially inflating the IC₅₀.

• Detection: After the designated reaction time (e.g., 60 minutes), add the luminescent ATP detection reagent to halt the kinase activity and generate a luminescent signal proportional to the remaining unconsumed ATP. Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.

Protocol B: Cellular Efficacy & Viability Assay (MTT Method)

To confirm that the biochemical inhibition translates to cellular efficacy (e.g., preventing parasite proliferation or inhibiting cancer cell growth), a cell viability assay is employed[1].

• Cell Seeding: Seed the target cells (e.g., host cells infected with T. gondii or cancer cell lines like HepG2) in 96-well plates at a density of 1×104 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Treat the cells with varying concentrations of the 5AP derivatives. Include a DMSO vehicle control (maximum 0.5% final concentration). Incubate for 48–72 hours.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in PBS to each well. Incubate for 4 hours.

  • Causality: MTT is a yellow tetrazolium salt. Viable cells possess active mitochondrial succinate dehydrogenases that cleave the tetrazolium ring, reducing MTT to insoluble purple formazan crystals. This directly correlates the metabolic activity to the number of viable cells.

• Formazan Solubilization & Measurement: Carefully remove the culture medium and add 100 µL of DMSO to dissolve the formazan crystals. Measure absorbance at 570 nm using a microplate reader.

Safety and Selectivity Profiling

A critical hurdle in kinase inhibitor development is off-target toxicity. Because the ATP-binding pocket is highly conserved across the human kinome (over 500 kinases), 5AP derivatives must undergo rigorous counter-screening[3].

• Host Kinase Counter-Screening: Lead 5AP compounds must be tested against a panel of mammalian kinases (e.g., human Src). Successful BKI candidates typically exhibit an IC₅₀ > 10 µM against human kinases, ensuring a wide therapeutic window[3].

• Cardiotoxicity (hERG) Screening: Early iterations of 5AP-based BKIs exhibited potential cardiotoxicity[4]. Therefore, evaluating the inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is mandatory. Optimized 5-aminopyrazole-4-carboxamides demonstrate hERG EC₅₀ values > 20–30 µM, indicating a safe cardiac profile suitable for advancing to in vivo models[5].

References

• Rapetti, F., et al. "Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives." Molecules 29, no. 10 (2024): 2298. MDPI. URL:[Link]

• Fassihi, A., et al. "Amino-Pyrazoles in Medicinal Chemistry: A Review." Pharmaceuticals (2023). PMC. URL:[Link]

• Hulverson, M. A., et al. "Pharmacokinetics and In Vivo Efficacy of Pyrazolopyrimidine, Pyrrolopyrimidine, and 5-Aminopyrazole-4-Carboxamide Bumped Kinase Inhibitors against Toxoplasmosis." The Journal of Infectious Diseases (2019). Oxford Academic. URL:[Link]

• Vidadala, R. S. R., et al. "Development of 5-aminopyrazole-4-carboxamide-based bumped-kinase inhibitors for Cryptosporidiosis therapy." European Journal of Medicinal Chemistry (2018). PMC. URL:[Link]

• Hulverson, M. A., et al. "5-Aminopyrazole-4-Carboxamide-Based Compounds Prevent the Growth of Cryptosporidium parvum." Antimicrobial Agents and Chemotherapy (2017). ASM Journals. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Development of 5-aminopyrazole-4-carboxamide-based bumped-kinase inhibitors for Cryptosporidiosis therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]

Application Note: 5-Amino-4-cyano-1-ethoxycarbonylpyrazole in Anti-Inflammatory Drug Development

Executive Summary

5-Amino-4-cyano-1-ethoxycarbonylpyrazole (CAS 220131-58-8) is a highly versatile, atom-economical building block in medicinal chemistry. This application note provides drug development professionals and synthetic chemists with a comprehensive guide to utilizing this specific pyrazole derivative. By leveraging its unique ortho-aminocarbonitrile functionality, researchers can rapidly synthesize pyrazolo[3,4-d]pyrimidine scaffolds—potent purine bioisosteres that exhibit targeted inhibition of pro-inflammatory kinases and cyclooxygenases (COX).

Mechanistic Rationale & Chemical Significance

The pyrazole nucleus is a privileged scaffold in pharmacology, forming the core of blockbuster anti-inflammatory drugs such as Celecoxib and Lonazolac[1]. The specific substitution pattern of 5-amino-4-cyanopyrazoles provides adjacent nucleophilic (amino) and electrophilic (cyano) centers, making it an ideal precursor for the annulation of a pyrimidine ring[2].

When 5-amino-4-cyano-1-ethoxycarbonylpyrazole is subjected to cyclocondensation, it yields pyrazolo[3,4-d]pyrimidines. These fused bicyclic systems act as purine analogs (ATP mimetics). Because of their structural homology to adenine, they can competitively bind to the ATP-binding pockets of pro-inflammatory kinases (e.g., p38 MAPK) or the active sites of inflammatory enzymes like COX-2 and 5-LOX[3]. Furthermore, the N1-ethoxycarbonyl group enhances the lipophilicity of the resulting pharmacophore, significantly improving cellular membrane permeability during in vitro and in vivo assays.

Fig 1: Mechanism of action of pyrazolo-fused derivatives in inflammatory signaling.

Synthetic Methodologies

Protocol 1: Synthesis of Pyrazolo[3,4-d]pyrimidine Scaffolds

This protocol outlines the two-step, one-pot cyclization of 5-amino-4-cyano-1-ethoxycarbonylpyrazole into a functionalized anti-inflammatory scaffold.

Reagent Rationale: Triethyl orthoformate is utilized as a one-carbon synthon to construct the C4 position of the pyrimidine ring. The resulting intermediate imidate is highly reactive toward primary amines, allowing for the introduction of diverse R-groups (e.g., substituted anilines) to probe the structure-activity relationship (SAR) of the hydrophobic binding pocket of COX-2[4].

Fig 2: Synthetic workflow for generating pyrazolo[3,4-d]pyrimidine scaffolds from the pyrazole precursor.

Step-by-Step Procedure:

• Imidate Formation: Dissolve 10 mmol of 5-amino-4-cyano-1-ethoxycarbonylpyrazole in 15 mL of acetic anhydride. Add 12 mmol of triethyl orthoformate.

• Reflux: Heat the mixture to reflux (130°C) for 4 hours.

  • Causality: Acetic anhydride acts as a dehydrating agent, driving the thermodynamic equilibrium toward the formation of the ethoxymethyleneamino intermediate.

• Reaction Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the highly polar starting material validates the completion of step one.

• Concentration: Remove excess acetic anhydride and triethyl orthoformate under reduced pressure to yield the crude imidate intermediate.

• Amine Addition: Dissolve the crude intermediate in 20 mL of absolute ethanol. Add 11 mmol of the desired primary amine (e.g., 4-fluoroaniline for enhanced metabolic stability).

• Cyclization: Reflux the solution for 6–8 hours.

  • Causality: The primary amine attacks the imidate carbon via nucleophilic addition, followed by an intramolecular cyclization with the adjacent cyano group, successfully forming the pyrazolo[3,4-d]pyrimidine core.

• Workup & Purification: Cool the mixture to 0°C. Filter the resulting precipitate and wash with cold ethanol (3 x 5 mL).

  • Causality: Cold ethanol efficiently removes unreacted amines and soluble byproducts while preventing the dissolution of the target compound. Recrystallize the final product from a DMF/ethanol mixture.

In Vitro Pharmacological Validation

Protocol 2: COX-2 / 5-LOX Dual Inhibition Assay

To validate the anti-inflammatory efficacy of the synthesized derivatives, a cell-free enzymatic assay is employed.

Assay Rationale: Dual inhibition of COX-2 and 5-LOX prevents the "arachidonic acid shunt"—a phenomenon where COX inhibition diverts the substrate entirely to the LOX pathway, causing gastrointestinal and asthmatic side effects. Identifying dual inhibitors is a critical requirement for next-generation anti-inflammatory drugs.

Step-by-Step Procedure:

• Reagent Preparation: Prepare a 10 mM stock solution of the synthesized pyrazolo[3,4-d]pyrimidine derivatives in molecular biology-grade DMSO.

• Enzyme Incubation: In a 96-well microtiter plate, add 10 µL of the test compound (diluted to final concentrations ranging from 0.1 to 100 µM) to 150 µL of assay buffer (100 mM Tris-HCl, pH 8.0) containing recombinant human COX-2 or 5-LOX enzyme.

• Pre-incubation: Incubate the microtiter plate at 37°C for 15 minutes.

  • Causality: Pre-incubation allows the inhibitor to achieve thermodynamic binding equilibrium with the enzyme's active site before the substrate is introduced, ensuring accurate IC50 calculations.

• Reaction Initiation: Add 10 µL of arachidonic acid (final concentration 10 µM) to initiate the enzymatic reaction.

• Termination & Detection: After exactly 5 minutes, terminate the reaction by adding 20 µL of 1M HCl. Quantify the production of Prostaglandin E2 (PGE2) or Leukotriene B4 (LTB4) using competitive ELISA kits.

• Data Analysis: Calculate IC50 values using non-linear regression analysis. Utilize Celecoxib and Zileuton as positive controls for COX-2 and 5-LOX, respectively, to self-validate the assay's dynamic range.

Quantitative Data Analysis

The following table summarizes mock structure-activity relationship (SAR) data for derivatives synthesized from the 5-amino-4-cyano-1-ethoxycarbonylpyrazole precursor, demonstrating how R-group modifications impact enzyme selectivity.

Compound ID	R-Group Substitution (N-Aryl)	COX-2 IC50 (µM)	5-LOX IC50 (µM)	Selectivity Index (COX-1/COX-2)
Precursor	N/A	>100	>100	N/A
Deriv-1	Phenyl	1.24 ± 0.05	15.3 ± 1.1	45
Deriv-2	4-Fluorophenyl	0.45 ± 0.02	4.2 ± 0.3	120
Deriv-3	4-Methoxyphenyl	2.10 ± 0.11	28.5 ± 2.0	25
Celecoxib	Control (COX-2)	0.04 ± 0.01	>100	350
Zileuton	Control (5-LOX)	>100	0.5 ± 0.05	N/A

Data Interpretation: The 4-fluorophenyl derivative (Deriv-2) demonstrates potent dual inhibition. The electron-withdrawing fluorine atom enhances binding affinity within the hydrophobic pocket of COX-2, validating the utility of the 1-ethoxycarbonyl-pyrazolo[3,4-d]pyrimidine scaffold in targeting complex inflammatory networks.

Conclusion

5-Amino-4-cyano-1-ethoxycarbonylpyrazole serves as a highly efficient starting material for the synthesis of complex heterocyclic anti-inflammatory agents. By exploiting its dual reactive centers, researchers can rapidly generate libraries of purine bioisosteres that exhibit promising dual COX/LOX inhibitory profiles, paving the way for safer, more effective anti-inflammatory therapeutics.

References

• Title: 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines Source: Beilstein Journal of Organic Chemistry URL
• Source: MDPI (Molecules)
• Source: RepositóriUM (Universidade do Minho)
• Source: Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry)

Sources

• 1. repositorium.uminho.pt [repositorium.uminho.pt]
• 2. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]

Application Note: Developing pan-FGFR Covalent Inhibitors from 5-Amino-1H-pyrazole-4-carboxamide Scaffolds

Introduction & Scientific Rationale

The Fibroblast Growth Factor Receptor (FGFR) signaling cascade is a critical driver of oncogenesis, heavily implicated in the proliferation and survival of lung and gastric cancers. While first-generation reversible FGFR inhibitors, such as Debio 1347, demonstrated initial clinical utility , their long-term efficacy is severely compromised by acquired drug resistance. This resistance is primarily driven by gatekeeper mutations (e.g., FGFR2 V564F), which introduce steric hindrance in the ATP-binding pocket and prevent reversible inhibitors from docking effectively.

To overcome this clinical bottleneck, targeted covalent inhibitors have emerged as a robust therapeutic strategy. By designing molecules that form an irreversible covalent bond with conserved cysteine residues within the kinase domain (such as Cys477 or Cys552 in FGFR4, or their equivalents in FGFR1-3) , researchers can bypass the steric barriers imposed by gatekeeper mutations. Recent breakthroughs have identified the 5-amino-1H-pyrazole-4-carboxamide scaffold as a highly potent pan-FGFR covalent inhibitor [[1]]([Link]). Specifically, the optimized derivative Compound 10h has demonstrated exceptional ability to neutralize both wild-type (WT) and gatekeeper mutant variants by irreversibly binding to the FGFR kinase domain.

Quantitative Profiling of Compound 10h

The following table summarizes the biochemical and cellular efficacy of the lead 5-amino-1H-pyrazole-4-carboxamide derivative (Compound 10h). The data highlights its potent nanomolar activity across both wild-type and mutant FGFR targets .

Target / Cell Line	Biological Context	IC₅₀ (nM)
Biochemical Profiling
FGFR1 (WT)	Wild-Type Kinase	46
FGFR2 (WT)	Wild-Type Kinase	41
FGFR3 (WT)	Wild-Type Kinase	99
FGFR2 (V564F)	Gatekeeper Mutant	62
Cellular Profiling
NCI-H520	Lung Cancer	19
SNU-16	Gastric Cancer	59
KATO III	Gastric Cancer	73

Mechanistic Pathway & Workflow Visualizations

Caption: Mechanism of action for Compound 10h inhibiting FGFR signaling and inducing apoptosis.

Caption: Preclinical validation workflow for developing pan-FGFR covalent inhibitors.

Experimental Protocols

To ensure rigorous validation of 5-amino-1H-pyrazole-4-carboxamide derivatives, the following protocols have been engineered with built-in self-validating controls and optimized for high-fidelity data generation.

Protocol A: TR-FRET Biochemical Kinase Assay

Objective: Determine the biochemical IC₅₀ of the inhibitor against FGFR1-3 and gatekeeper mutants. Causality: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard absorbance or luminescence assays because the time-delayed fluorescence measurement eliminates compound auto-fluorescence and light-scattering artifacts. This ensures that the structure-activity relationship (SAR) data is free from false positives. Self-Validating System: The assay incorporates a no-enzyme baseline (background control) and a reference reversible inhibitor (e.g., Debio 1347) to validate assay sensitivity, dynamic range, and to contrast reversible vs. irreversible inhibition kinetics.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of Compound 10h in 100% DMSO. Dilute to 4X final concentration in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Enzyme Pre-Incubation: Incubate 2 nM recombinant FGFR enzyme (WT or V564F mutant) with the inhibitor for 60 minutes at room temperature. Critical Causality: A prolonged pre-incubation is strictly required for covalent inhibitors to allow time-dependent irreversible bond formation before ATP competition begins.

• Reaction Initiation: Add a mixture of ATP (set at the specific Km​ for each FGFR isoform) and ULight-labeled poly-GT substrate to initiate the kinase reaction.

• Termination & Detection: Incubate for 60 minutes. Terminate the reaction by adding EDTA (to chelate Mg²⁺ and stop kinase activity) alongside a Europium-labeled anti-phosphotyrosine antibody.

• Readout: Measure the TR-FRET signal (Excitation: 320 nm, Emission: 615 nm and 665 nm) using a compatible microplate reader. Calculate the 665/615 nm emission ratio to determine kinase activity.

Protocol B: Intact Protein Mass Spectrometry for Covalent Validation

Objective: Confirm the 1:1 stoichiometric covalent binding of Compound 10h to the FGFR kinase domain. Causality: While X-ray crystallography provides spatial resolution, intact Mass Spectrometry (MS) provides rapid, unambiguous confirmation of a covalent adduct by measuring the exact mass shift of the protein corresponding to the molecular weight of the inhibitor. Self-Validating System: A time-course measurement is employed. The gradual disappearance of the apo-protein peak and the appearance of a single shifted peak validates specific, 1:1 irreversible binding, ruling out non-specific aggregation or multi-site reactivity.

Step-by-Step Methodology:

• Protein Preparation: Dilute recombinant FGFR1 kinase domain to 2 µM in an MS-compatible buffer (e.g., 20 mM Ammonium Acetate, pH 7.4). Critical Causality: Avoid primary amines like Tris or HEPES, which cause severe ion suppression in ESI-MS.

• Reaction Setup: Add Compound 10h at a 10-fold molar excess (20 µM) to the protein solution.

• Time-Course Sampling: Extract aliquots at 0, 15, 30, 60, and 120 minutes. Immediately quench the reaction in each aliquot by adding 1% formic acid.

• LC-MS Analysis: Inject the quenched samples onto a C4 desalting column coupled to an ESI-TOF mass spectrometer.

• Data Deconvolution: Deconvolute the raw multiply-charged spectra using MaxEnt1 (or equivalent algorithm) to obtain the intact zero-charge mass. A successful covalent mechanism is confirmed by a mass shift equal to [MassProtein​+MassInhibitor​−MassLeavingGroup​] .

Protocol C: CellTiter-Glo Luminescent Cell Viability Assay

Objective: Evaluate the anti-proliferative efficacy of Compound 10h in FGFR-driven cancer cell lines (NCI-H520, SNU-16, KATO III). Causality: The CellTiter-Glo assay measures intracellular ATP, which directly correlates with the number of metabolically active cells. This provides a highly sensitive, linear readout for cell viability without the metabolic bottlenecks associated with tetrazolium-based (MTT/MTS) assays. Self-Validating System: Parallel screening against an FGFR-independent cell line (e.g., A549 lung carcinoma) is conducted. A lack of toxicity in the independent line confirms that the anti-proliferative effect is on-target (FGFR-mediated) rather than broadly cytotoxic.

Step-by-Step Methodology:

• Cell Seeding: Seed NCI-H520, SNU-16, and KATO III cells at 3,000 cells/well in 96-well opaque white plates. Incubate overnight at 37°C, 5% CO₂ to allow for cell adherence and recovery.

• Treatment: Treat the cells with a serial dilution of Compound 10h (ranging from 0.1 nM to 10 µM) and incubate for 72 hours.

• Equilibration: Remove the plate from the incubator and equilibrate to room temperature for 30 minutes. Critical Causality: Temperature stabilization ensures uniform luciferase enzyme kinetics across the entire plate, preventing edge effects.

• Lysis & Stabilization: Add an equal volume of CellTiter-Glo reagent to each well. Shake the plate on an orbital shaker for 2 minutes to induce complete cell lysis, then incubate statically for 10 minutes to stabilize the luminescent signal.

• Readout: Record luminescence using a plate reader and calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.

References

• Title: Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors Source: European Journal of Medicinal Chemistry / PubMed URL: [Link]

• Title: Discovery of[5-Amino-1-(2-methyl-3H-benzimidazol-5-yl)pyrazol-4-yl]-(1H-indol-2-yl)methanone (CH5183284/Debio 1347), An Orally Available and Selective Fibroblast Growth Factor Receptor (FGFR) Inhibitor Source: Journal of Medicinal Chemistry / ACS Publications URL: [Link]

• Title: Structure-based design of a dual-warhead covalent inhibitor of FGFR4 Source: Nature Communications / PubMed URL: [Link]

Sources

• 1. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Regioselectivity Issues in Pyrazole Synthesis

Welcome to the Technical Support Center. This guide is structured to provide researchers, medicinal chemists, and process development scientists with actionable solutions to the persistent challenge of regioselectivity in pyrazole synthesis. Here, we dissect common experimental issues, explain the underlying mechanistic principles, and provide field-proven protocols to steer your reaction toward the desired isomeric product.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Problem

Q1: I'm reacting an unsymmetrical 1,3-dicarbonyl with a substituted hydrazine and getting a mixture of two pyrazole products. What's happening?

A1: You are encountering a classic regioselectivity challenge inherent to the Knorr pyrazole synthesis.[1][2] When your 1,3-dicarbonyl (e.g., 1-phenyl-1,3-butanedione) has two electronically and sterically different carbonyl groups, the substituted hydrazine (e.g., methylhydrazine) can initiate its nucleophilic attack at either carbonyl carbon. This leads to two distinct reaction pathways, ultimately producing two different regioisomers. For example, the reaction can yield the 1,3,5- and 1,5,3-substituted pyrazoles.[1] Because regioisomers can have vastly different pharmacological activities and physicochemical properties, controlling this selectivity is critical for any application.[1]

Q2: What are the key factors that determine which regioisomer is the major product?

A2: The regiochemical outcome is a delicate balance of several competing factors:

• Electronic Effects: The more electrophilic (electron-deficient) carbonyl carbon is generally more susceptible to the initial nucleophilic attack by the hydrazine. Electron-withdrawing groups (like a -CF₃ group) will activate a nearby carbonyl, making it the preferred site of attack.[1][3]

• Steric Hindrance: Bulky substituents near one carbonyl group can physically block the approach of the hydrazine, directing the attack to the less sterically hindered carbonyl.[1]

• Reaction Conditions (Kinetic vs. Thermodynamic Control): The choice of solvent, temperature, and catalyst (acidic or basic) can dramatically alter the reaction pathway.[4][5]

  • Kinetic control favors the product that is formed fastest (lower activation energy), which is often achieved at lower temperatures.[6]

  • Thermodynamic control favors the most stable product, which is promoted by higher temperatures and longer reaction times, allowing the reaction to equilibrate.[6]

• Hydrazine Nucleophilicity: In substituted hydrazines (e.g., methylhydrazine or phenylhydrazine), the two nitrogen atoms have different nucleophilicities. The substituted nitrogen is generally less nucleophilic due to steric hindrance and electronic effects.

Part 2: Troubleshooting Guide & Strategic Solutions

This section addresses specific experimental outcomes and provides concrete strategies to improve regioselectivity.

Issue 1: My reaction produces a nearly 1:1 mixture of regioisomers. How can I favor one product?

This outcome suggests that the intrinsic steric and electronic differences between your two carbonyl groups are minimal under the current conditions.

Solution A: Modify Reaction Conditions - The Solvent is Your First Lever

The polarity and hydrogen-bonding capability of the solvent can stabilize one transition state over the other, directly influencing the regiochemical outcome.

• Strategy: Switch to a fluorinated alcohol solvent like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP).[7] These solvents have been shown to dramatically increase regioselectivity, often leading to a single detectable isomer where traditional solvents like ethanol fail.[7] The exact mechanism is complex but is thought to involve specific hydrogen-bonding interactions that preferentially activate one carbonyl group.

Solution B: Adjust the pH - Acid vs. Base Catalysis

The pH of the reaction medium dictates the nature of the intermediates.

• Under acidic conditions: The reaction typically proceeds via the initial attack of the more nucleophilic -NH₂ group of the hydrazine.

• Under basic conditions: The regioselectivity can sometimes be inverted. This is highly substrate-dependent and requires empirical testing.

Issue 2: My major product is the wrong isomer. How can I reverse the selectivity?

This requires a more fundamental change to the reaction mechanism, often by altering the electronic properties of the starting materials or by choosing an entirely different synthetic route.

Solution A: Substrate Modification

If possible, modify the 1,3-dicarbonyl substrate. Introducing a bulky group can enforce steric control. For instance, replacing a methyl group with a tert-butyl group will strongly disfavor attack at the adjacent carbonyl.

Solution B: Alternative Synthetic Routes with Inherent Regiocontrol

When the Knorr condensation is intractable, other methods provide pre-defined regiochemistry:

• [3+2] Cycloaddition of Nitrile Imines: This is a powerful method for the regioselective synthesis of 1,3,4,5-tetrasubstituted pyrazoles.[8] The nitrile imine (the 1,3-dipole) reacts with an alkyne or an alkyne surrogate with high regiochemical integrity.[8]

• Sydnone-Alkyne Cycloadditions: This approach is particularly effective for creating 5-trifluoromethylpyrazoles with high regioselectivity, a motif often challenging to synthesize via traditional condensation.[9][10]

• From α,β-Unsaturated Ketones (Chalcones): Reacting chalcones or other Michael acceptors with hydrazines can provide a regioselective route to pyrazolines, which can then be oxidized to pyrazoles.[11]

The following diagram illustrates the fundamental regioselectivity challenge in the Knorr synthesis.

Caption: The Regioselectivity Dilemma in Knorr Pyrazole Synthesis.

Part 3: Field-Proven Experimental Protocols

Protocol 1: High Regioselectivity Synthesis using Fluorinated Alcohol (TFE)

This protocol is adapted from methodologies shown to significantly enhance regioselectivity for the synthesis of N-substituted pyrazoles.[7] It is particularly effective for substrates prone to forming isomeric mixtures in traditional solvents.

Objective: To synthesize a single regioisomer of a 1,3,5-trisubstituted pyrazole.

Materials:

• Unsymmetrical 1,3-dicarbonyl compound (e.g., 1-phenyl-4,4,4-trifluorobutane-1,3-dione) (1.0 eq)

• Substituted hydrazine (e.g., Phenylhydrazine) (1.1 eq)

• 2,2,2-Trifluoroethanol (TFE) (Solvent, ~0.2 M concentration)

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the 1,3-dicarbonyl compound (1.0 eq) in 2,2,2-trifluoroethanol (TFE).

• Reagent Addition: Add the substituted hydrazine (1.1 eq) to the solution at ambient temperature.

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the limiting starting material is consumed (typically 12-24 hours).

• Workup: Once complete, remove the TFE under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate. Wash the organic layer sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield the desired regioisomer.

Protocol 2: Regiocontrolled Synthesis via Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is not a primary pyrazole synthesis but a functionalization method that offers excellent regioselectivity for introducing a formyl group at the C4 position of a pre-formed pyrazole ring.[12][13] This is crucial for subsequent elaborations.

Objective: To regioselectively formylate a 1,3,5-trisubstituted pyrazole at the C4 position.

Materials:

• 1,3,5-trisubstituted pyrazole (1.0 eq)

• N,N-Dimethylformamide (DMF, anhydrous)

• Phosphorus oxychloride (POCl₃) (1.5 - 3.0 eq)

• Dichloromethane (DCM, anhydrous, optional solvent)

• Ice bath, dropping funnel

Procedure:

• Vilsmeier Reagent Preparation (CAUTION: Highly Exothermic & Moisture-Sensitive): In a fume hood, place anhydrous DMF in a flask equipped with a dropping funnel and cool to 0 °C in an ice bath. Add POCl₃ dropwise with vigorous stirring, maintaining the temperature below 10 °C. Stir the resulting solution at 0 °C for 30-60 minutes.[13]

• Formylation Reaction: Dissolve the pyrazole substrate in a minimal amount of anhydrous DMF or DCM. Add this solution dropwise to the prepared Vilsmeier reagent at 0 °C.[13]

• Reaction: Allow the mixture to warm to room temperature, then heat to 60-80 °C. Monitor the reaction by TLC (quenching an aliquot with base before spotting).

• Workup (CAUTION: Exothermic Quench): Cool the reaction mixture back to 0 °C. Very slowly and carefully, pour the mixture onto crushed ice with stirring.

• Neutralization: Neutralize the aqueous solution with a base (e.g., solid NaOH or saturated NaHCO₃ solution) to pH 7-8.

• Extraction & Purification: Extract the product with an appropriate organic solvent (e.g., ethyl acetate or DCM). Wash the combined organic layers, dry, and concentrate. Purify by column chromatography or recrystallization.

Part 4: Data Presentation & Comparative Analysis

The choice of solvent and the electronic nature of the substituents are dominant factors in regiocontrol. The tables below summarize representative data from the literature.

Table 1: Effect of Solvent on Regioisomeric Ratio (A:B)

Substrate (1,3-Diketone)	Hydrazine	Solvent	Ratio (A:B)	Reference
1-(4-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione	Phenylhydrazine	Ethanol	50:50	[14]
1-(4-chlorophenyl)-4,4,4-trifluorobutane-1,3-dione	Phenylhydrazine	DMA (acidic)	98:2	[14]
Ethyl 4,4,4-trifluoroacetoacetate	Methylhydrazine	Ethanol	Mixture	[7]
Ethyl 4,4,4-trifluoroacetoacetate	Methylhydrazine	TFE/HFIP	>95:5 (Single Isomer)	[7]

Regioisomer A is the 5-CF₃ pyrazole; Regioisomer B is the 3-CF₃ pyrazole.

Table 2: Influence of Hydrazine Electronics on Regioselectivity

Substrate (Enaminone)	Hydrazine Substituent (Aryl)	Conditions	Major Isomer	Reference
CF₃-containing enaminone	Electron-withdrawing (e.g., 2,4-dinitrophenyl)	HFIP, 80 °C	5-CF₃ Isomer	[15]
CF₃-containing enaminone	Electron-donating (e.g., 4-methoxyphenyl)	HFIP, 80 °C	3-CF₃ Isomer	[15]

This data clearly demonstrates that highly nucleophilic hydrazines tend to favor formation of the 3-CF₃ isomer, while less nucleophilic, electron-poor hydrazines selectively yield the 5-CF₃ isomer.[15]

The following diagram illustrates a strategic workflow for tackling a regioselectivity problem.

Caption: Troubleshooting Workflow for Regioselectivity Optimization.

References

• Zou, X., et al. (2023). Copper-Promoted Aerobic Oxidative [3+2] Cycloaddition Reactions of N,N-Disubstituted Hydrazines with Alkynoates: Access to Substituted Pyrazoles. J. Org. Chem., 88, 2190–2206. Available from: [Link]

• Reddy, D., et al. (2010). Synthesis of Novel Pyrazoles via [2+3]-Dipolar Cycloaddition Using Alkyne Surrogates. Org. Lett., 12(15), pp. 3488-3491. Available from: [Link]

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• Cimarelli, C., et al. (2022). Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives. Molecules, 27(18), 5863. Available from: [Link]

• O'Brien, E. M., et al. (2012). A General and Regioselective Synthesis of 5-Trifluoromethyl-pyrazoles. Organic Letters, 14(18), 4934–4937. Available from: [Link]

• Muravev, A. A., et al. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. Molecules, 27(16), 5178. Available from: [Link]

• Li, Y., et al. (2021). Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene. The Journal of Organic Chemistry, 86(3), 2538–2548. Available from: [Link]

• Fustero, S., et al. (2008). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 73(9), 3523–3529. Available from: [Link]

• Gaponik, P. N., et al. (2025). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Molecules, 30(21), 4819. Available from: [Link]

• Sano, K., & Hara, S. (2010). Regioselective Synthesis of Trifluoromethyl Group Substituted Pyrazole Derivatives from 1-Aryl-3,4,4,4-tetrafluoro-2-buten-1-ones. Heterocycles, 80(1), 349-357. Available from: [Link]

• Lokhande, P. D., et al. (2011). Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Journal of Chemical and Pharmaceutical Research, 3(2), 105-112. Available from: [Link]

• Kumar, V., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. The Journal of Organic Chemistry, 82(18), 9579–9590. Available from: [Link]

• Kumar, V., et al. (2017). Regioselective Synthesis, NMR, and Crystallographic Analysis of N1-Substituted Pyrazoles. ACS Figshare. Available from: [Link]

• Sharma, V., & Kumar, V. (2022). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. Available from: [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. The Journal of Organic Chemistry. Available from: [Link]

• Thomas, A. M., et al. (2022). Recent highlights in the synthesis and biological significance of pyrazole derivatives. RSC Advances, 12(48), 31068-31083. Available from: [Link]

• Muravev, A. A., et al. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. ResearchGate. Available from: [Link]

• Zhang, Z., et al. (2025). Regioselective Pyrazole Synthesis via Base-Mediated [3+2] Cycloaddition of 2-Alkynyl-1,3-Dithianes and Sydnones. ResearchGate. Available from: [Link]

• Funt, J., & Schmidt, D. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 1038–1076. Available from: [Link]

• Chen, B., et al. (2000). Regioselective Synthesis of Unsymmetrical 3,5-Dialkyl-1-arylpyrazoles. Organic Letters, 2(20), 3153–3155. Available from: [Link]

• Bekhit, A. A., & Abdel-Aziem, T. (2003). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Medicinal Chemistry Research, 12, 225-257. Available from: [Link]

• Vishwakarma, R. K., et al. (2024). Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts. The Journal of Organic Chemistry. Available from: [Link]

• Organic Chemistry Portal. (2024). Regioselective Synthesis of N-Aryl Pyrazoles from Alkenyl Sulfoxonium Ylides and Aryl Diazonium Salts. Available from: [Link]

• Deng, X., & Mani, N. S. (2006). Regioselective Synthesis of Substituted Pyrazoles. Organic Syntheses, 83, 133. Available from: [Link]

• Schmitt, D. C., et al. (2015). Synthesis of Pyrazoles from 1,3-Diols via Hydrogen Transfer Catalysis. Organic Letters, 17(6), 1405–1408. Available from: [Link]

• Al-Shamari, A. M., et al. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6480. Available from: [Link]

• Aheer, A. K., et al. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). Sustainability & Circularity NOW, 2, a26814357. Available from: [Link]

• Li, X., et al. (2018). Regioselective [3 + 2]-annulation of hydrazonyl chlorides with 1,3-dicarbonyl compounds for assembling of polysubstituted pyrazoles. Organic & Biomolecular Chemistry, 16(24), 4447-4451. Available from: [Link]

• Kong, Y., Tang, M., & Wang, Y. (2014). Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles from N-Alkylated Tosylhydrazones and Terminal Alkynes. Organic Letters, 16(3), 576-579. Available from: [Link]

• Patel, M., et al. (2018). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. JETIR, 5(8). Available from: [Link]

• Aslantaş, H., et al. (2020). Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives. Molecules, 25(21), 5195. Available from: [Link]

• Al-Amiery, A. A., et al. (2019). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 3(4), 450-459. Available from: [Link]

• G. R. Gavalas. (1988). Understanding product optimization: Kinetic versus thermodynamic control. Journal of Chemical Education, 65(10), 885. Available from: [Link]

• Padwa, A., et al. (2001). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry, 66(22), 7479–7485. Available from: [Link]

• S. G. Manjunatha, et al. (2023). Novel Regioselective Synthesis of 1,3,4,5-Tetrasubstituted Pyrazoles and Biochemical Valuation on F1FO-ATPase and Mitochondrial Permeability Transition Pore Formation. Molecules, 28(3), 1435. Available from: [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Available from: [Link]

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Technical Support Center: Synthesis of 5-Amino-4-cyano-1-ethoxycarbonylpyrazole

Welcome to the technical support center for the synthesis of 5-Amino-4-cyano-1-ethoxycarbonylpyrazole. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of this important pyrazole intermediate. The following sections provide in-depth, experience-driven advice in a question-and-answer format to help you optimize your reaction outcomes and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 5-Amino-4-cyano-1-ethoxycarbonylpyrazole?

The most common and efficient method for synthesizing 5-Amino-4-cyano-1-ethoxycarbonylpyrazole is the condensation reaction between ethyl carbazate and ethoxymethylenemalononitrile (EMMN). This reaction typically proceeds with high regioselectivity to yield the desired 5-amino pyrazole isomer. The general reaction scheme is illustrated below.

Caption: General reaction scheme for the synthesis of 5-Amino-4-cyano-1-ethoxycarbonylpyrazole.

Q2: What are the typical reaction conditions and expected yield?

This synthesis is commonly performed by refluxing equimolar amounts of ethyl carbazate and EMMN in a protic solvent, such as ethanol. Reaction times can vary, but are often in the range of 2-8 hours. Under optimized conditions, yields are generally good, often exceeding 80%.

Q3: How can I monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is an effective technique for monitoring the reaction. A suitable mobile phase would be a mixture of ethyl acetate and hexane (e.g., 1:1 or 2:1 v/v). The disappearance of the starting materials (EMMN is UV active) and the appearance of the product spot (which is also UV active and may stain with permanganate) indicate the progression of the reaction.

Troubleshooting Guides

Issue 1: Low Yield or Incomplete Reaction

Q: My reaction has a low yield, or TLC analysis shows a significant amount of starting material remaining even after a prolonged reaction time. What are the possible causes and solutions?

A: Low yields or incomplete reactions are common issues that can often be resolved by systematically evaluating the following factors:

Possible Causes:

• Suboptimal Reaction Temperature: The reaction may not have reached a sufficient temperature to proceed at an adequate rate.

• Insufficient Reaction Time: The reaction may simply need more time to go to completion.

• Poor Quality of Reagents: Impurities in the starting materials, particularly the EMMN, can inhibit the reaction. EMMN can degrade over time.

• Inappropriate Solvent: While ethanol is commonly used, other solvents may be more effective depending on the specific scale and equipment.

Solutions:

1. Optimize Reaction Conditions:

• Temperature: Ensure the reaction mixture is maintained at a steady reflux. Use a heating mantle with a temperature controller for precise temperature management.
• Reaction Time: Monitor the reaction by TLC every 1-2 hours. Continue the reaction until the limiting starting material is no longer visible on the TLC plate.

2. Verify Reagent Quality:

• EMMN: Use freshly prepared or recently purchased EMMN. If the EMMN is old or has been stored improperly, it may be beneficial to purify it by distillation before use.
• Ethyl Carbazate: Ensure the ethyl carbazate is of high purity and has been stored under appropriate conditions (cool and dry).

3. Consider a Catalyst:

• While the reaction often proceeds without a catalyst, the addition of a catalytic amount of a weak base, such as triethylamine (TEA), can sometimes accelerate the reaction and improve the yield, particularly if there are acidic impurities present.[1]

Parameter	Recommendation	Rationale
Temperature	Reflux (typically ~78 °C for ethanol)	Provides sufficient activation energy for the reaction.
Time	2-8 hours (monitor by TLC)	Ensures the reaction proceeds to completion.
Solvent	Absolute Ethanol	A good solvent for both reactants and facilitates the reaction.
Reagents	High purity, fresh EMMN	Impurities can lead to side reactions and lower yields.

Issue 2: Formation of an Unexpected Isomer (Regioisomer)

Q: I have isolated a product with the correct mass, but the NMR spectrum is inconsistent with the desired 5-amino-4-cyano-1-ethoxycarbonylpyrazole. Could it be a regioisomer?

A: Yes, it is possible to form the regioisomeric product, 3-Amino-4-cyano-1-ethoxycarbonylpyrazole . Although the reaction is generally highly regioselective for the 5-amino isomer due to the electronic and steric effects of the ethoxycarbonyl group on the hydrazine, the formation of the 3-amino isomer cannot be entirely ruled out, especially under certain conditions.

Caption: Potential cyclization pathways leading to the desired product and its regioisomer.

Identification and Differentiation:

• NMR Spectroscopy: The chemical shifts of the pyrazole ring proton and the amino protons will differ between the two isomers. In the desired 5-amino isomer, the C-H proton of the pyrazole ring is typically a sharp singlet. The chemical environment of the amino group is also distinct.

• Chromatography: The two isomers will likely have different Rf values on TLC and can be separated by column chromatography.

Preventative Measures:

• Controlled Reaction Conditions: Maintaining a consistent reflux temperature and avoiding excessive heating can help favor the formation of the thermodynamically more stable 5-amino isomer.

• Solvent Choice: Using a protic solvent like ethanol generally provides good selectivity.

Issue 3: Presence of an Uncyclized Intermediate

Q: My final product shows an extra set of peaks in the NMR that I suspect might be an uncyclized intermediate. What is its structure and how can I get rid of it?

A: The reaction proceeds through a Michael addition of the ethyl carbazate to the EMMN, followed by cyclization. If the cyclization step is incomplete, you may have the uncyclized intermediate, ethyl 2-(2,2-dicyanovinyl)-1-hydrazinecarboxylate , in your product mixture.

Caption: Reaction pathway showing the uncyclized intermediate.

Causes of Incomplete Cyclization:

• Insufficient Heating: The cyclization step requires sufficient thermal energy.

• Short Reaction Time: The reaction was stopped before the cyclization was complete.[2]

Solutions:

• Drive the Reaction to Completion: If TLC or NMR indicates the presence of the intermediate, you can often convert it to the final product by re-subjecting the crude material to the reaction conditions (refluxing in ethanol) for an additional period.

• Purification: The uncyclized intermediate can be separated from the desired product by column chromatography on silica gel.

Issue 4: Product Discoloration (Yellow or Brown Impurities)

Q: The isolated product is yellow or brown, not the expected off-white solid. What causes this discoloration and how can I purify it?

A: The formation of colored impurities is a common observation in pyrazole synthesis and can be attributed to several factors:

Possible Causes:

• Side reactions of ethyl carbazate: Hydrazine derivatives can undergo side reactions to form colored byproducts.

• Impurities in EMMN: Commercial EMMN can contain colored impurities.

• Air Oxidation: Some minor byproducts may be susceptible to air oxidation, leading to colored compounds.

Purification Protocol:

1. Charcoal Treatment:

• Dissolve the crude product in a suitable hot solvent (e.g., ethanol or ethyl acetate).
• Add a small amount of activated charcoal (typically 1-5% by weight).
• Stir the mixture at an elevated temperature for 15-30 minutes.
• Filter the hot solution through a pad of celite to remove the charcoal.
• Allow the filtrate to cool slowly to induce crystallization.

2. Recrystallization:

• Recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) can effectively remove colored impurities.[3]

Issue 5: Hydrolysis of the Ethoxycarbonyl Group

Q: I suspect that the ethoxycarbonyl group on my product has been hydrolyzed to a carboxylic acid. How can I confirm this and how do I prevent it?

A: The ethoxycarbonyl group is an ester and is susceptible to hydrolysis under either acidic or basic conditions, especially in the presence of water and at elevated temperatures. This would result in the formation of 5-amino-4-cyanopyrazole-1-carboxylic acid .

Confirmation:

• IR Spectroscopy: Look for the appearance of a broad O-H stretch (around 2500-3300 cm⁻¹) characteristic of a carboxylic acid, and a shift in the carbonyl (C=O) stretching frequency.

• NMR Spectroscopy: The ethyl group signals (a quartet and a triplet) will be absent in the ¹H NMR spectrum of the hydrolyzed product. The carboxylic acid proton may be visible as a broad singlet.

• Solubility: The carboxylic acid will be more soluble in aqueous base than the starting ester.

Preventative Measures:

• Control pH: Avoid strongly acidic or basic conditions during the reaction and workup. If a base is used as a catalyst, a mild, non-nucleophilic base is preferable.

• Anhydrous Conditions: Use dry solvents to minimize the presence of water, which is required for hydrolysis.

• Aqueous Workup: If an aqueous workup is necessary, perform it at a neutral or slightly acidic pH and at a low temperature to minimize the risk of hydrolysis.

Analytical and Purification Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Analysis

• Prepare TLC Plate: Use a silica gel coated plate.

• Spotting: Dissolve a small amount of your reaction mixture in a suitable solvent (e.g., ethyl acetate) and spot it on the plate alongside spots of your starting materials.

• Elution: Develop the plate in a chamber with a suitable eluent system, such as Ethyl Acetate/Hexane (1:1).

• Visualization: Visualize the spots under a UV lamp (254 nm). The product should appear as a new spot with a different Rf value than the starting materials.

Protocol 2: Recrystallization for Purification

• Solvent Selection: Choose a solvent system in which the product is soluble at high temperatures but sparingly soluble at low temperatures (e.g., ethanol, or a mixture like ethyl acetate/hexane).

• Dissolution: Dissolve the crude product in a minimum amount of the hot solvent.

• Hot Filtration: If there are insoluble impurities, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

References

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• Ryabukhin, S. V., Plaskon, A. S., & Volochnyuk, D. M. (2023). An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. Molecules, 28(21), 7335. [Link]

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• 3. prepchem.com [prepchem.com]

Optimization of reaction conditions for 5-aminopyrazole synthesis

Welcome to the 5-Aminopyrazole Synthesis Support Center . As a Senior Application Scientist, I have designed this technical guide to help researchers, chemists, and drug development professionals navigate the nuances of pyrazole ring construction.

The synthesis of substituted aminopyrazoles is a foundational process in medicinal chemistry, but it is frequently plagued by poor regioselectivity and low yields. This guide breaks down the causality behind these issues, providing self-validating protocols and evidence-based troubleshooting strategies to optimize your reaction conditions.

Core Mechanistic Workflow

The most versatile and widely utilized method for synthesizing 5-aminopyrazoles involves the cyclocondensation of β-ketonitriles with hydrazines[1]. The reaction is a two-step cascade: an initial nucleophilic attack by the terminal nitrogen of the hydrazine onto the carbonyl carbon to form a hydrazone intermediate, followed by an intramolecular cyclization where the secondary nitrogen attacks the nitrile carbon[1].

The critical challenge in this workflow is regioselectivity . Depending on the reaction conditions (temperature, pH, and solvent), the cyclization can be driven toward either the 3-aminopyrazole (kinetic product) or the 5-aminopyrazole (thermodynamic product)[2].

Fig 1. Mechanistic pathway of β-ketonitrile cyclocondensation highlighting regiocontrol.

Standard Operating Procedure (SOP): Regioselective Synthesis of 5-Aminopyrazoles

To ensure reproducibility, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation check is confirmed.

Step 1: Reagent Preparation & pH Validation

• Action: Dissolve the β-ketonitrile (1.0 eq) in anhydrous toluene. Add glacial acetic acid to adjust the solution to pH 4.5–5.0.

• Causality: Toluene is an aprotic solvent that minimizes the risk of starting material hydrolysis[3]. The acidic environment is critical because it suppresses the premature, base-catalyzed kinetic cyclization that leads to the undesired 3-aminopyrazole isomer[3].

• Validation Check: Spot the reaction mixture on wet pH paper. Proceed only if the pH is strictly mildly acidic.

Step 2: Hydrazone Intermediate Formation

• Action: Add the substituted hydrazine (1.1 eq) dropwise at room temperature. If using a hydrazine hydrochloride salt, neutralize it in situ with exactly 1.1 eq of triethylamine (Et₃N) prior to addition.

• Causality: Dropwise addition controls the exothermic nucleophilic attack of the terminal hydrazine nitrogen onto the carbonyl carbon. Neutralizing the hydrochloride salt is necessary to free the hydrazine lone pair for nucleophilic attack without pushing the overall reaction pH into the basic range[1].

• Validation Check: Monitor via TLC (Hexane:EtOAc 7:3). The formation of a distinct yellow tint and a new intermediate spot (the hydrazone) confirms successful initial condensation.

Step 3: Thermodynamic Cyclization

• Action: Equip the flask with a Dean-Stark trap and heat the mixture to reflux (110 °C) for 4–6 hours.

• Causality: Elevated temperatures provide the activation energy required to overcome the kinetic barrier, allowing the intermediate to equilibrate into the thermodynamically stable 5-aminopyrazole isomer[2]. The Dean-Stark trap removes water, driving the equilibrium forward via Le Chatelier’s principle.

• Validation Check: Reaction completion is validated when LC-MS shows the target mass [M+H]⁺ and the complete disappearance of the intermediate hydrazone mass[M+H+18]⁺.

Step 4: Isolation & Purification

• Action: Cool to room temperature, remove toluene under reduced pressure, and neutralize the crude residue with saturated aqueous NaHCO₃ before extracting with ethyl acetate.

• Causality: Neutralization removes residual acetic acid, preventing product degradation or protonation of the basic pyrazole nitrogen during silica gel chromatography.

• Validation Check: The organic extraction layer must be completely clear. An emulsion indicates incomplete neutralization, requiring further washing with brine.

Troubleshooting & FAQs

Q1: My reaction yields a mixture of 3-amino and 5-aminopyrazole regioisomers. How can I selectively isolate the 5-aminopyrazole? A1: The formation of 3-amino vs. 5-aminopyrazole is governed by the competition between kinetic and thermodynamic control[2]. Under basic conditions (e.g., NaOEt in ethanol) at low temperatures, the more nucleophilic nitrogen of the hydrazine attacks rapidly, yielding the 3-aminopyrazole (kinetic product)[3]. To selectively synthesize the 5-aminopyrazole, you must operate under thermodynamic control. Use neutral or slightly acidic conditions (e.g., acetic acid in toluene) and elevate the temperature to reflux[3]. This provides sufficient activation energy for the initial kinetic adducts to equilibrate into the thermodynamically more stable 5-aminopyrazole isomer[2]. Additionally, employing bulky substituents on the hydrazine (e.g., tert-butyl) sterically hinders the substituted nitrogen, further directing cyclization toward the 5-amino isomer[2].

Q2: I am experiencing low yields due to the hydrolysis of my β-ketonitrile starting material. How can this be mitigated? A2: β-ketonitriles are highly susceptible to hydrolysis, particularly in aqueous basic or acidic environments, which cleaves the molecule before cyclization can occur[3]. If your LC-MS or NMR indicates starting material degradation, switch from polar protic solvents (like ethanol) to aprotic dipolar solvents like DMF or NMP[3]. If you are using a hydrazine hydrochloride salt, it must be neutralized to react. However, instead of using aqueous bases, neutralize the salt in situ with an anhydrous organic base like triethylamine (Et₃N) prior to adding the β-ketonitrile[1].

Q3: Can I accelerate the cyclocondensation step without degrading sensitive functional groups? A3: Yes. Prolonged refluxing can degrade sensitive functional groups on the pyrazole ring. Microwave-assisted synthesis provides rapid, uniform heating that bypasses prolonged thermal degradation[4]. By running the cyclocondensation in DMF under microwave irradiation at 150 °C for 15 minutes, you can achieve quantitative conversion to the 5-aminopyrazole while maintaining strict regiocontrol and minimizing side-product formation[4].

Quantitative Optimization Matrix

Use the following data matrix to select the optimal reaction conditions based on your desired regioisomer and available equipment.

Reaction Conditions	Solvent	Catalyst / Additive	Temp (°C)	Dominant Regioisomer	Typical Yield (%)
Kinetic Control	Ethanol	Sodium Ethoxide (NaOEt)	0 – 25	3-Aminopyrazole	85 – 93
Thermodynamic Control	Toluene	Acetic Acid (AcOH)	80 – 110	5-Aminopyrazole	77 – 95
Microwave-Assisted	DMF	None	150	5-Aminopyrazole	88 – 96
Neutral Thermal	EtOH / H₂O	None	70 – 80	Mixture (Favors 5-Amino)	70 – 85

References

• Approaches towards the synthesis of 5-aminopyrazoles Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 5-Amino-1-carboxymethylpyrazole | 144991-25-3 | Benchchem [benchchem.com]

Section 1: Frequently Asked Questions (FAQs) - Solvent Selection &amp; Mechanistic Rationale

Welcome to the Technical Support Center: Green Solvent Systems for 5-Amino-1-aryl-1H-pyrazole-4-carbonitrile Synthesis

As a Senior Application Scientist, I have designed this portal to assist researchers and drug development professionals in optimizing the synthesis of 5-amino-1-aryl-1H-pyrazole-4-carbonitriles. These compounds are critical scaffolds in crop protection and pharmaceutical chemistry. Transitioning from traditional volatile organic compounds (VOCs) to alternative solvents requires a deep understanding of reaction mechanics. This guide provides causal explanations, troubleshooting steps, and self-validating protocols to ensure high yield and strict regioselectivity.

Q1: Why should I transition from traditional solvents (like THF or Methanol) to alternative solvent systems for this specific synthesis? A1: The synthesis relies on a Michael-type addition followed by an intramolecular cyclization between an aryl hydrazine and (ethoxymethylene)malononitrile. Traditional aprotic or weakly hydrogen-bonding solvents often lead to a mixture of 3-amino and 5-amino regioisomers due to uncontrolled proton transfer during cyclization. Alternative solvents, specifically fluorinated alcohols like 2,2,2-Trifluoroethanol (TFE), act as strong hydrogen-bond donors. They stabilize the transition state and drive exclusive regioselectivity toward the desired 5-amino isomer 1.

Q2: How does the Water/PEG-400 system work, and do I need a catalyst? A2: Water alone is a poor solvent for highly lipophilic aryl hydrazines. Polyethylene glycol (PEG-400) acts as a phase-transfer agent and co-solvent, creating micro-heterogeneous environments (micelles) that solubilize the organic reactants. When paired with a homogeneous catalytic system like FeCl3/PVP (Polyvinylpyrrolidone), the Lewis acid (Fe³⁺) activates the nitrile group of the malononitrile intermediate, accelerating cyclization. This green system can boost yields to 97% in just 2–4 hours, significantly outperforming traditional thermal methods 2.

Section 2: Troubleshooting Guide - Resolving Common Experimental Failures

Issue 1: Poor Regioselectivity (Contamination with the 3-amino regioisomer)

• Symptom: NMR or HPLC analysis shows a mixture of isomers rather than the exclusive 5-amino product.

• Root Cause: The nucleophilic attack of the hydrazine's secondary nitrogen (-NH) is competing with the primary nitrogen (-NH₂). This occurs in aprotic solvents or when the pH is incorrectly buffered, allowing the less sterically hindered but less nucleophilic nitrogen to attack the cyano group.

• Resolution: Switch to a strongly hydrogen-bonding solvent. TFE is highly recommended because its high ionizing power and low nucleophilicity stabilize the hydrazone intermediate, forcing the cyclization to proceed exclusively via the primary amine 1. Ensure the pH is strictly maintained at 7–8 if using aqueous systems, as free aryl hydrazines are required for the initial Michael addition 3.

Issue 2: Incomplete Conversion and Precipitation of Uncyclized Hydrazide

• Symptom: The reaction stalls; TLC shows consumption of starting materials but accumulation of an intermediate.

• Root Cause: The Michael addition occurred, but the subsequent cyclization failed due to insufficient thermal activation or poor solvation of the intermediate.

• Resolution: If using Ethanol, ensure the reaction is at a rolling reflux (78–80 °C). If using the Water/PEG-400 system, verify the FeCl3/PVP catalyst concentration. The Lewis acid is critical here to increase the electrophilicity of the cyano carbon, overcoming the activation energy barrier for ring closure 2.

Section 3: Quantitative Data & Solvent Comparison

The choice of solvent dictates both the kinetic efficiency and the thermodynamic outcome of the reaction. Table 1 summarizes the impact of various solvent systems on the synthesis profile.

Table 1: Impact of Solvent Systems on the Synthesis of 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile

Solvent System	Catalyst	Temp (°C)	Time (h)	Yield (%)	Regioselectivity (5-amino)
Methanol (MeOH)	None	Reflux (65)	4 - 6	65 - 70	Moderate
Tetrahydrofuran (THF)	None	Reflux (66)	5 - 7	45 - 50	Poor
Ethanol (EtOH)	None	Reflux (78)	3 - 5	85 - 90	High
2,2,2-Trifluoroethanol (TFE)	None	Reflux (78)	2 - 3	93 - 95	Exclusive (>99%)
Water / PEG-400	FeCl3 / PVP	80	2 - 4	95 - 97	Exclusive (>99%)

(Data synthesized from comparative solvent studies on pyrazole cyclocondensation 1, 2)

Section 4: Self-Validating Experimental Protocols

Protocol A: High-Regioselectivity Synthesis using TFE (Fluorinated Solvent Approach) Rationale: TFE provides an optimal balance of solubility and hydrogen-bond donation, eliminating the need for metal catalysts while ensuring exclusive 5-amino regioselectivity.

• Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of (ethoxymethylene)malononitrile in 10 mL of 2,2,2-Trifluoroethanol (TFE).

• Addition: Add 1.0 mmol of the substituted aryl hydrazine hydrochloride.

• Neutralization (In-situ): Add 1.0 mmol of sodium acetate trihydrate to liberate the free hydrazine base.

  • Self-Validation Check: The suspension should rapidly turn into a homogeneous, slightly yellow solution, confirming the liberation of the free base and the initiation of the Michael addition.

• Cyclization: Attach a reflux condenser and heat the mixture to 78 °C for 2–3 hours. Monitor the disappearance of the intermediate via TLC (Ethyl Acetate:Hexane, 1:2).

• Isolation: Upon completion, cool the mixture to room temperature. The high volatility of TFE allows for easy and near-quantitative solvent recovery via rotary evaporation.

• Purification: Wash the crude solid with cold water and recrystallize from an ethanol/water mixture to obtain the pure product 1, 4.

Protocol B: Ultra-Green Synthesis using Water/PEG-400 and FeCl3/PVP Rationale: This method leverages micellar catalysis and Lewis acid activation, ideal for scale-up and minimizing the VOC footprint.

• Catalyst Preparation: Dissolve 5 mol% FeCl3 and 10 mol% PVP in a solvent mixture of Water (5 mL) and PEG-400 (5 mL). Stir at room temperature until a clear, homogeneous catalytic solution is formed.

• Reactant Addition: Add 1.0 mmol of aryl hydrazine and 1.0 mmol of (ethoxymethylene)malononitrile to the aqueous micellar system.

• Reaction: Heat the mixture to 80 °C under continuous stirring.

  • Self-Validation Check: As the reaction proceeds (2-4 hours), the highly lipophilic pyrazole product will visibly begin to precipitate out of the aqueous phase. This phase separation drives the reaction equilibrium forward and serves as a visual indicator of successful cyclization.

• Work-up: Cool to room temperature. Filter the precipitated solid directly. The Water/PEG-400 filtrate containing the FeCl3/PVP catalyst can be recycled for up to 3 subsequent runs with minimal loss of activity 2.

• Washing: Wash the filter cake thoroughly with cold distilled water to remove any residual PEG, then dry under a vacuum.

Section 5: Mechanistic Workflow Visualization

Mechanistic workflow of pyrazole cyclization highlighting the critical role of solvent regiocontrol.

References

• Plem, S. C., Müller, D., & Murguía, M. C. (2015). Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. Advances in Chemical Engineering and Science, 5, 239-261.
• Elnagdy, H. M. F., Sarma, D., Kumari, P., Agrawal, N., & Mujwar, S. (2023). The homogenous catalytic system “FeCl3/PVP” and green solvent system “water/PEG‐400” as a green pathway to synthesize 4‐amino‐1‐aryl‐1H‐pyrazole‐4‐carbonitrile.
• Discovery of novel double pyrazole Schiff base derivatives as anti-tobacco mosaic virus (TMV) agents. RHHZ.
• BenchChem Technical Support. (n.d.). 5-Amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile Synthesis and Protocols. BenchChem.

Sources

• 1. scirp.org [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of novel double pyrazole Schiff base derivatives as anti-tobacco mosaic virus (TMV) agents [html.rhhz.net]
• 4. 5-Amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carbonitrile | 330792-70-6 | Benchchem [benchchem.com]

Catalyst recovery in green synthesis of 5-amino-pyrazole-4-carbonitriles

Technical Support Center: Catalyst Recovery in Green Synthesis of 5-Amino-Pyrazole-4-Carbonitriles

Welcome to the Application Support Center. As drug development pivots toward sustainable methodologies, the multicomponent synthesis of 5-amino-pyrazole-4-carbonitriles—a critical pharmacophore in anti-inflammatory and kinase-inhibitory agents—relies heavily on green, heterogeneous catalysis[1]. As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies, mechanistic insights, and validated protocols for maximizing the recovery and reusability of magnetic nanocatalysts and layered double hydroxides (LDHs)[1][2].

Workflow Diagram: Magnetic Catalyst Recovery

Caption: Workflow for the green multicomponent synthesis and magnetic recovery of nanocatalysts.

Section 1: Mechanistic Causality & Catalyst Selection (FAQs)

Q: Why do we observe a sudden drop in catalytic efficiency after the 4th recovery cycle with magnetic nanoparticles (MNPs)? A: This is typically caused by the leaching of active surface functional groups (such as tannic acid or vanillin) or the agglomeration of the Fe3​O4​ core[2][3]. The silica coating ( SiO2​ ) acts as a critical protective barrier against core oxidation and provides anchoring sites for organic ligands[2]. If your washing step utilizes harsh solvents or excessive sonication, it can degrade this organic layer. We recommend washing strictly with warm ethanol to dissolve organic residues without cleaving the catalyst's covalent bonds[4].

Q: How does the catalyst actually drive the multicomponent reaction, and why is solvent-free or aqueous ethanol preferred? A: The synthesis is a cascade reaction: Knoevenagel condensation of the aldehyde and malononitrile, followed by Michael addition of the hydrazine, and finally intramolecular cyclization[1]. The functionalized catalyst (e.g., Fe3​O4​@SiO2​@Tannic acid ) provides dual acidic/basic sites that activate the carbonyl and nitrile groups[2]. Green solvents like EtOH:H2​O or solvent-free mechanochemical conditions enhance the hydrophobic effect, driving the organic substrates together and accelerating the reaction rate while maintaining the integrity of the heterogeneous catalyst[2][5].

Section 2: Quantitative Data - Catalyst Performance & Reusability

To assist in experimental design, the following table summarizes the performance and recovery metrics of validated green catalysts used in this synthesis[1][2][3]:

Catalyst System	Reaction Conditions	Time	Yield (Run 1)	Yield (Run 6)	Recovery Method
Fe3​O4​@SiO2​@Tannic acid	Mechanochemical / 80°C	15-30 min	91%	89%	External Magnet (1.4 T)[2]
Fe3​O4​@SiO2​@Vanillin@TGA	Room Temp / Grinding	10-20 min	92%	92%	External Magnet[3]
Nano-Cu-LDH@DCMBA	H2​O/EtOH / 55°C	15-27 min	85-93%	N/A	Filtration / Centrifugation[1]

Section 3: Validated Step-by-Step Methodology

Protocol: Synthesis and Magnetic Recovery using Fe3​O4​ -based MNPs This protocol is designed as a self-validating system; the visual cues (color changes, magnetic response) confirm the success of each step[2][6].

• Reaction Setup: In a reaction vessel, combine the aldehyde (1.0 mmol), malononitrile (1.0 mmol), and phenylhydrazine (1.0 mmol)[2].

• Catalyst Loading: Add 0.1 g of the functionalized magnetic nanocatalyst (e.g., Fe3​O4​@SiO2​@Tannic acid )[2].

• Execution: Proceed under solvent-free mechanochemical conditions (grinding) or in a green solvent ( EtOH/H2​O ) with mild heating (50-80°C) until TLC (Ethyl acetate: n-hexane 1:2) indicates complete consumption of starting materials (typically 15-30 mins)[2][6].

• Dilution & Separation: Add 20 mL of warm ethanol to the mixture to decrease viscosity and dissolve the crude product[6]. Apply a 1.4 T external neodymium magnet to the side of the vessel. Validation Check: The solution should turn clear within 60 seconds as the black catalyst pellets against the wall[6].

• Decantation: Carefully decant the supernatant containing the 5-amino-pyrazole-4-carbonitrile product[6].

• Catalyst Regeneration: Wash the retained magnetic pellet twice with 5 mL of warm ethanol to remove residual organic compounds[6]. Dry the catalyst in an oven at 80°C for 2 hours[4]. The catalyst is now ready for the next cycle[4].

• Product Purification: Evaporate the decanted solvent and recrystallize the crude product from ethanol to obtain pure crystals[6].

Section 4: Troubleshooting Guide

• Issue: Incomplete recovery of MNPs during decantation.

  • Root Cause: High viscosity of the reaction mixture trapping the nanoparticles.

  • Solution: Increase the dilution volume of warm ethanol before applying the magnet. Ensure the magnet used is at least 1.4 Tesla. Allow a full 2-3 minutes for complete magnetic sedimentation before decanting[6].

• Issue: Final product is contaminated with iron traces (discoloration).

  • Root Cause: Incomplete SiO2​ coating leading to Fe2+/Fe3+ leaching, or mechanical shearing of the catalyst during vigorous grinding.

  • Solution: Validate the core-shell integrity of your batch using FT-IR (look for strong Si-O-Si stretching bands around 1080 cm−1 ) prior to use[2]. Switch from mechanochemical grinding to mild stirring in EtOH/H2​O if shearing is suspected.

• Issue: Yield drops significantly after the 2nd cycle.

  • Root Cause: Catalyst poisoning by unreacted starting materials or intermediate oligomers blocking the active sites.

  • Solution: Extend the washing step. Wash the recovered catalyst sequentially with warm ethanol, then a 1:1 mixture of ethanol/water, followed by a final ethanol rinse before drying at 80°C[4].

References

• Pashaki, F. S., & Nikpassand, M. (2021). Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. Frontiers in Chemistry, 9, 724745. URL: [Link]

• Maleki, A., et al. (2022). Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst. RSC Advances, 12(2), 798-809. URL: [Link]

• Zare, M., et al. (2024). Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. Nanoscale Advances, 6. URL: [Link]

Sources

• 1. Green and efficient synthesis of 5-amino-1 H -pyrazole-5-carbonitriles utilizing novel modified LDH - Nanoscale Advances (RSC Publishing) DOI:10.1039/D4NA00577E [pubs.rsc.org]
• 2. Frontiers | Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst [frontiersin.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Green synthesis of novel 5-amino-bispyrazole-4-carbonitriles using a recyclable Fe3O4@SiO2@vanillin@thioglycolic acid nano-catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Regioselective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide and FAQ to address the critical challenge of regioselectivity in pyrazole synthesis. When reacting arylhydrazines with (ethoxymethylene)malononitrile (EMMN), the formation of the undesired 3-amino isomer or uncyclized hydrazides can derail your drug development pipeline. This guide provides field-proven, self-validating methodologies to ensure exclusive formation of the 5-amino isomer.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: What dictates the regioselectivity between the 5-amino and 3-amino isomers? A: The regioselectivity is fundamentally a kinetic competition driven by the differential nucleophilicity and steric environments of the two nitrogen atoms on the arylhydrazine[1]. The terminal nitrogen (-NH 2​ ) is highly nucleophilic and sterically unhindered. Conversely, the internal nitrogen (-NH-Ar) is sterically hindered, and its lone pair is partially delocalized into the aryl ring. For the 5-amino isomer to form, the initial Michael-type addition must occur via the terminal -NH 2​ attacking the electrophilic β -carbon of EMMN [1]. If reaction conditions force or allow the internal -NH-Ar to attack first, the pathway diverges toward the 3-amino isomer.

Q2: Why is Trifluoroethanol (TFE) recommended over standard aprotic solvents like THF? A: TFE acts as a strong hydrogen-bond donor but a highly non-nucleophilic solvent. It serves a dual mechanistic purpose:

• Electrophilic Activation: TFE hydrogen-bonds with the nitrile groups of EMMN, increasing the electrophilicity of the β -carbon.

• Leaving Group Stabilization: It stabilizes the expelled ethoxide ion during the formation of the alkylidene hydrazide intermediate [1]. In contrast, aprotic solvents like THF fail to provide this hydrogen-bonding network, leading to sluggish kinetics and allowing thermodynamic equilibration that favors mixed isomeric products[2].

Part 2: Troubleshooting Guide

Issue 1: Product mixture contains the 3-amino isomer or uncyclized alkylidene hydrazide.

• Root Cause: Insufficient activation energy for the final intramolecular cyclization, or use of an improper solvent that alters the nucleophilic attack sequence.

• Resolution: Ensure the reaction is run at a vigorous reflux (74°C–78°C for TFE). The cyclization step—where the secondary amine attacks the nitrile carbon—requires thermal energy to overcome the activation barrier[1]. Switch from aprotic solvents to fluorinated alcohols (TFE or HFIP) to kinetically lock the regiochemistry.

Issue 2: Sluggish reaction kinetics or low overall yield.

• Root Cause: Aprotic solvent environments (e.g., THF) slow down the initial Michael addition and the subsequent elimination of ethanol[2].

• Resolution: Transition to TFE. As shown in our quantitative data below, TFE reduces reaction times from >4 hours to just 30 minutes while boosting yields to >90%[2].

Part 3: Quantitative Solvent Efficacy Data

The following table summarizes the causal relationship between solvent properties and reaction outcomes for the synthesis of 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile [2].

Solvent System	Polarity / Protic Nature	Reaction Time at Reflux	Average Yield (%)	Regioselectivity (5-Amino : 3-Amino)
Trifluoroethanol (TFE)	High / Strong H-Donor	0.5 hours	84 – 93%	> 99:1 (Exclusive)
Ethanol (EtOH)	High / Moderate H-Donor	4.0 hours	67 – 80%	> 99:1 (Exclusive)
Methanol (MeOH)	High / Moderate H-Donor	4.0 hours	~ 63%	> 99:1 (Exclusive)
Tetrahydrofuran (THF)	Moderate / Aprotic	> 4.0 hours	< 50%	Mixed / Incomplete

Part 4: Self-Validating Experimental Protocol

Objective: Synthesize 5-amino-1-aryl-1H-pyrazole-4-carbonitrile with >99% regioselectivity.

Step 1: Reagent Preparation & Stoichiometry

• Action: Dissolve 1.2 mmol of the chosen arylhydrazine in 2.0 mL of 2,2,2-Trifluoroethanol (TFE) [3].

• Causality: Using a slight excess of hydrazine ensures complete consumption of the EMMN. TFE is chosen to kinetically lock the reaction pathway toward the 5-amino isomer.

• Validation Check: The solution should be clear. Dark red/brown coloration indicates hydrazine oxidation; if present, re-purify the starting material to prevent tar formation.

Step 2: Controlled Addition of EMMN

• Action: Slowly add 1.0 mmol of (ethoxymethylene)malononitrile (EMMN) to the stirring solution at room temperature, then elevate to reflux[3].

• Causality: Slow addition prevents local concentration spikes that can lead to bis-addition. Refluxing provides the activation energy required for the subsequent intramolecular cyclization.

• Validation Check: Monitor via TLC (Hexane/Ethyl Acetate 7:3). The disappearance of the EMMN spot (UV active) and the formation of a lower-Rf product spot within 30-45 minutes validates the completion of the cyclization.

Step 3: Isolation via Solvent Exchange

• Action: Cool the reaction mixture to room temperature and pour it into 30 mL of ice-cold distilled water under vigorous stirring[2].

• Causality: The highly polar 5-amino pyrazole is insoluble in cold water, whereas TFE and residual ethanol (the reaction byproduct) are completely miscible. This drives rapid precipitation.

• Validation Check: The immediate formation of a solid precipitate validates successful cyclization. Uncyclized hydrazide intermediates typically oil out rather than form crisp crystals.

Step 4: Analytical Confirmation of Regioselectivity

• Action: Filter, dry, and analyze the solid via 1 H NMR (in CDCl 3​ or DMSO- d6​ )[3].

• Causality: Spectroscopic verification is mandatory to confirm the absence of the 3-amino isomer.

• Validation Check: Look for a broad, exchangeable singlet integrating to 2H in the 4.6–6.0 ppm region[3]. This corresponds to the free -NH 2​ group, definitively proving the 5-amino regiochemistry. The 3-amino isomer presents a distinctly different chemical shift profile due to altered electronic shielding.

Part 5: Mechanistic Pathway Diagram

Mechanistic divergence in pyrazole synthesis: 5-amino vs. 3-amino isomer formation pathways.

References

• Plem, S.C., Müller, D.M. and Murguía, M.C. (2015). Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. Advances in Chemical Engineering and Science, 5, 239-261. URL:[Link]

Sources

• 1. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection [file.scirp.org]

Refinement of protocols for synthesizing pyrazole-based pharmaceuticals

Welcome to the Technical Support Center for Pyrazole Synthesis . As a Senior Application Scientist, I have designed this portal for researchers, chemists, and drug development professionals who are navigating the complexities of heterocyclic chemistry.

Pyrazoles constitute a privileged scaffold in medicinal chemistry, forming the core of blockbuster pharmaceuticals such as Celecoxib, Rimonabant, and Apixaban 1. However, synthesizing highly substituted pyrazoles—particularly unsymmetrical variants—often presents significant bottlenecks regarding regioselectivity, yield optimization, and purification. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting FAQs to ensure your synthetic workflows are robust and self-validating.

PART 1: Core Synthesis Workflows

To ensure reproducibility, every protocol described here operates as a self-validating system . By understanding the causality behind each parameter, you can dynamically adjust conditions based on real-time analytical feedback.

Workflow A: Regioselective Knorr Pyrazole Synthesis

The Knorr synthesis involves the condensation of a 1,3-dicarbonyl compound with a hydrazine. The primary challenge is controlling regioselectivity when using unsymmetrical diketones. By strictly controlling the pH and temperature, we can dictate the initial nucleophilic attack, forcing the formation of a single regioisomer instead of an intractable mixture.

Step-by-Step Methodology:

• Preparation: Dissolve the unsymmetrical 1,3-dicarbonyl compound (1.0 equiv) in anhydrous ethanol to achieve a 0.2 M concentration.

  • Causality: Anhydrous conditions are critical. The presence of water can lead to premature hydrolysis of the intermediate hydrazone, stalling the reaction.

• Cooling & Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add the substituted hydrazine (1.1 equiv) dropwise over 15 minutes.

  • Causality: Lowering the thermal energy of the system favors the kinetic product. It directs the attack of the most nucleophilic nitrogen of the hydrazine onto the most electrophilic carbonyl carbon, significantly enhancing regioselectivity 2.

• Acid Catalysis: Add a catalytic amount of glacial acetic acid (0.1 equiv).

  • Causality: Mild acid activates the carbonyl group for nucleophilic attack without fully protonating the hydrazine. Over-protonation would render the hydrazine non-nucleophilic, killing the reaction rate.

• Cyclization: Warm the mixture to reflux (78 °C) for 2–4 hours.

  • Causality: The thermal energy drives the intramolecular cyclization and subsequent dehydration required to aromatize the pyrazole ring.

• Self-Validation Checkpoint: Before proceeding to workup, run a TLC (Hexanes/EtOAc 3:1). The disappearance of the UV-active starting material and the appearance of a new, lower Rf​ spot confirms hydrazone cyclization. Additionally, a crude 1 H NMR must show a distinct singlet around 6.0–6.5 ppm, characteristic of the pyrazole C4-proton, validating successful aromatization.

• Workup: Quench with saturated aqueous NaHCO 3​ , extract with ethyl acetate, wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo.

Workflow B: 1,3-Dipolar Cycloaddition via Acetylenic Ketones

When 1,3-dicarbonyls fail to provide adequate regiocontrol, utilizing acetylenic ketones offers a highly predictable regiochemical outcome.

Step-by-Step Methodology:

• Preparation: Dissolve the acetylenic ketone (1.0 equiv) in anhydrous tetrahydrofuran (THF).

• Reagent Addition: Add the substituted hydrazine (1.2 equiv) at room temperature under an inert nitrogen atmosphere.

• Reaction: Stir at room temperature for 12 hours.

  • Causality: The inherent electronic bias of the sp-hybridized carbons in the alkyne directs the cyclization pathway strictly based on steric and electronic factors, allowing for ambient temperature cyclization and preserving sensitive functional groups 3.

• Purification: Concentrate the solvent and purify via silica gel flash chromatography.

PART 2: Quantitative Data & Benchmarks

The following table summarizes the expected quantitative outcomes for various pyrazole synthesis methodologies to help you benchmark your experimental results.

Synthesis Method	Substrates	Catalyst / Conditions	Average Yield (%)	Regioselectivity (Major:Minor)	Key Advantage
Standard Knorr	1,3-Diketone + Hydrazine	AcOH (cat.), EtOH, Reflux	75 - 85%	Variable (often 1:1 to 3:1)	Broad substrate scope, inexpensive
Modified Knorr (Flow)	Unsymmetric 1,3-Diketone + Hydrazine	Neutral, Transient Flow	80 - 90%	Up to 9:1	Scalable, exploits autocatalysis
Acetylenic Condensation	Acetylenic Ketone + Hydrazine	THF, Room Temp	85 - 95%	> 95:5	High regiocontrol, mild conditions
N-Oxide Arylation	Pyrazole N-Oxide + Aryne	CsF, THF, Room Temp	65 - 80%	> 2:1 (C3 selective)	Direct C3 functionalization
1,3-Dipolar Cycloaddition	N-Tosylhydrazone + Alkyne	Base promoted, Reflux	70 - 95%	Complete (> 99:1)	Avoids free hydrazines

PART 3: Troubleshooting Guide & FAQs

Q1: I am obtaining a 1:1 mixture of regioisomers in my Knorr synthesis with an unsymmetrical 1,3-diketone. How can I drive the reaction to a single isomer? A1: Regioselectivity in the Knorr synthesis is governed by a delicate balance of steric hindrance and electronic effects 2. If you are getting a 1:1 mixture, the competing transition states are too similar in energy. Actionable Fixes:

• Steric Differentiation: Switch to a bulkier solvent (e.g., tert-butanol) to amplify steric interactions during the initial nucleophilic attack.

• Stoichiometry Ramps: Recent transient flow studies demonstrate that altering the initial reactant stoichiometry can influence the regioisomeric ratio by exploiting previously unreported autocatalytic pathways 4.

Q2: My condensation reaction stalls at the hydrazone intermediate and fails to cyclize. What is preventing the ring closure? A2: The cyclization step requires the elimination of water. If water accumulates in the reaction mixture, the thermodynamic equilibrium shifts backwards, stalling the reaction. Actionable Fixes:

• Water Removal: Implement a Dean-Stark apparatus if using a solvent like toluene, or add activated molecular sieves (3Å or 4Å) to the reaction flask to scavenge water as it forms.

• Acid Catalyst Adjustment: If your substrate contains basic functional groups (e.g., amines), they may be neutralizing your catalytic acid. Increase the equivalents of acetic acid or switch to a stronger acid like p-toluenesulfonic acid (pTSA).

Q3: I need to functionalize the C3 position of my pyrazole, but traditional cross-coupling only seems to work on the C4 or C5 positions. How can I achieve C3 selectivity? A3: The C4 and C5 positions of pyrazoles are inherently more reactive toward electrophilic aromatic substitution and C-H activation. To circumvent this, utilize a pyrazole N-oxide strategy. Reacting a pyrazole N-oxide with an aryne intermediate allows for the regioselective synthesis of C3-hydroxyarylated pyrazoles under mild conditions, completely bypassing the need to block the C4 and C5 positions 5.

Q4: Are there alternative methods to synthesize highly functionalized pyrazoles without using hydrazines, which are often toxic and unstable? A4: Yes. You can utilize the 1,3-dipolar cycloaddition of N-tosylhydrazones (generated in situ) with alkynes or electron-deficient olefins. This approach not only avoids free hydrazines but also exhibits excellent functional group tolerance and complete regioselectivity 6.

PART 4: Visualizations

Troubleshooting decision tree for resolving common pyrazole synthesis bottlenecks.

PART 5: References

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives | PMC (NIH) | 1

• Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis | Benchchem | 2

• Regioselective Synthesis of 1,3,5-Substituted Pyrazoles from Acetylenic Ketones and Hydrazines | Thieme Connect | 3

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow | RSC Publishing | 4

• Regioselective Synthesis of C3-Hydroxyarylated Pyrazoles | ACS Publications | 5

• Regioselective Synthesis of Highly Functionalized Pyrazoles from N-Tosylhydrazones | ACS Publications | 6

Sources

• 1. A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Pyrazole Building Blocks: A Comparative Analysis of 5-Amino-4-cyano-1-ethoxycarbonylpyrazole

Introduction: The Pyrazole Scaffold in Modern Chemistry

The pyrazole nucleus, a five-membered aromatic ring with two adjacent nitrogen atoms, is a cornerstone of medicinal chemistry and materials science.[1][2] Its rigid structure and ability to participate in various non-covalent interactions, such as hydrogen bonding, make it a "privileged scaffold" in drug discovery.[3][4] Pyrazole derivatives exhibit an astonishingly broad spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[5][6][7] Several FDA-approved drugs, such as the anti-inflammatory agent Celecoxib and the kinase inhibitor Crizotinib, feature a pyrazole core, underscoring its therapeutic significance.[4][7]

The strategic synthesis of complex, biologically active molecules hinges on the availability of versatile starting materials, or "building blocks."[8] In the realm of pyrazole chemistry, the choice of the initial building block is a critical decision that dictates the subsequent synthetic route, accessible substitution patterns, and overall efficiency. This guide provides an in-depth comparison of a highly functionalized and versatile synthon, 5-Amino-4-cyano-1-ethoxycarbonylpyrazole , against other commonly employed pyrazole building blocks, offering field-proven insights for researchers, scientists, and drug development professionals.

Featured Building Block: 5-Amino-4-cyano-1-ethoxycarbonylpyrazole

Structure and Inherent Reactivity

5-Amino-4-cyano-1-ethoxycarbonylpyrazole is a polysubstituted pyrazole endowed with three distinct and strategically positioned functional groups. This multi-functionality is the key to its versatility.

• C5-Amino Group: This primary amine is a potent nucleophile, readily participating in reactions such as acylation, alkylation, and condensation.[8][9] It is a crucial handle for introducing side chains or for constructing fused heterocyclic systems.[10]

• C4-Cyano Group: The nitrile group is an electron-withdrawing group that can influence the reactivity of the pyrazole ring. It serves as a synthetic precursor that can be hydrolyzed to a carboxylic acid or amide, or reduced to an aminomethyl group, opening avenues for diverse derivatization.

• N1-Ethoxycarbonyl Group: This ester group at the N1 position serves multiple roles. It can act as a protecting group for the pyrazole nitrogen, which can be removed under hydrolytic conditions. Furthermore, it influences the regioselectivity of reactions on the pyrazole ring.

The strategic placement of these groups allows for sequential and often regioselective transformations, making it a powerful tool for building molecular complexity.

Alternative Pyrazole Building Blocks: A Comparative Overview

To appreciate the unique advantages of 5-Amino-4-cyano-1-ethoxycarbonylpyrazole, it is essential to compare it with other foundational pyrazole synthons.

• 3-Aminopyrazole / 5-Aminopyrazole: These are perhaps the most widely used pyrazole building blocks, especially in the synthesis of kinase inhibitors.[8][11] The amino group serves as a critical "hinge-binding" element, forming hydrogen bonds within the ATP-binding pocket of kinases.[12][13] Their synthesis is well-established, often involving the condensation of β-ketonitriles with hydrazine.[14]

• 4-Bromo-1H-pyrazole: This building block is designed for modern cross-coupling chemistry. The bromine atom at the C4 position provides a reactive handle for powerful C-C and C-N bond-forming reactions like the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig couplings.[3] This enables the direct introduction of aryl, heteroaryl, and alkyl groups onto the pyrazole core.

• Pyrazole-4-carbaldehyde: The aldehyde functionality is a versatile precursor for a vast array of chemical transformations. It can undergo condensation reactions, reductive amination to form amines, oxidation to a carboxylic acid, or serve as a substrate for Grignard and Wittig reactions. Its synthesis often involves the Vilsmeier-Haack reaction on a suitable pyrazole precursor.[15][16]

Head-to-Head Comparison: Performance and Applications

The selection of a building block is dictated by the synthetic target. The following table provides a direct comparison to guide this critical decision.

Building Block	Structure	Key Functional Groups & Reactivity	Common Synthetic Applications	Advantages	Disadvantages/Limitations
5-Amino-4-cyano-1-ethoxycarbonylpyrazole		Nucleophilic Amine (C5): Acylation, condensation. Electrophilic Cyano (C4): Hydrolysis, reduction. N1-Ester: Protection, hydrolysis.	Synthesis of fused systems (e.g., pyrazolo[3,4-d]pyrimidines), multi-substituted pyrazoles, combinatorial libraries.[10][17]	Multiple, orthogonally reactive sites allow for complex, multi-step syntheses from a single starting material. High degree of functionalization.	Synthesis can be more complex than simpler pyrazoles. The N1-ester may not be stable to all reaction conditions.
3-Aminopyrazole		Nucleophilic Amine (C3): Primary site for derivatization, key for biological interactions (H-bonding).[13]	Kinase inhibitors (hinge-binding motif), synthesis of fused heterocycles like pyrazolo[1,5-a]pyrimidines.[12][18][19]	Commercially available, directly incorporates a key pharmacophoric element for kinase inhibition.	Limited functional handles; derivatization is primarily focused on the amino group and the unsubstituted ring positions.
4-Bromo-1H-pyrazole		Halogen (C4): Site for metal-catalyzed cross-coupling reactions (Suzuki, Sonogashira, etc.).[3]	Direct arylation/alkylation of the pyrazole core, synthesis of complex ligands and materials.	Excellent for building carbon frameworks directly on the pyrazole ring. Predictable reactivity.	Requires transition-metal catalysts, which can be expensive and require careful optimization. The pyrazole ring itself is less activated.
Pyrazole-4-carbaldehyde		Aldehyde (C4): Condensation, reductive amination, oxidation, Wittig reaction.	Introduction of diverse side chains, synthesis of pyrazole-containing Schiff bases, alcohols, and carboxylic acids.[16]	Extremely versatile functional group for a wide range of classical organic transformations.	The aldehyde can be sensitive to both acidic and basic conditions. Can be prone to over-oxidation.

Experimental Protocols and Causality

Trustworthy protocols are self-validating. The following section details a representative synthetic transformation using a 5-aminopyrazole building block, explaining the rationale behind each step.

Protocol: Synthesis of a Pyrazolo[3,4-d]pyrimidine Scaffold

This protocol describes the construction of the pyrazolo[3,4-d]pyrimidine core, a common scaffold in kinase inhibitors, starting from a 5-amino-4-cyanopyrazole. This transformation showcases the utility of the adjacent amino and cyano groups.

Workflow Diagram

Caption: Synthetic workflow for Pyrazolo[3,4-d]pyrimidine.

Step-by-Step Methodology:

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 5-amino-4-cyano-1-phenyl-1H-pyrazole (1.84 g, 10 mmol).

  • Add triethyl orthoformate (15 mL) and acetic anhydride (5 mL).

  • Causality: Triethyl orthoformate serves as a one-carbon source. It reacts with the nucleophilic 5-amino group to form an in situ ethoxymethyleneamino intermediate. Acetic anhydride acts as both a co-solvent and a catalyst, facilitating the reaction.

• Intermediate Formation:

  • Heat the reaction mixture to reflux (approximately 120-130 °C) for 4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aminopyrazole is consumed.

  • Causality: Heating provides the necessary activation energy for the condensation reaction to proceed to completion.

• Cyclization:

  • Cool the reaction mixture to room temperature.

  • Slowly add a solution of aniline (0.93 g, 10 mmol) in ethanol (20 mL).

  • Heat the mixture to reflux for an additional 6 hours. A precipitate will begin to form.

  • Causality: The primary amine (aniline) is a stronger nucleophile than ethanol and displaces the ethoxy group from the intermediate. The resulting structure is now primed for an intramolecular cyclization, where the newly introduced amine nitrogen attacks the electrophilic carbon of the adjacent C4-cyano group, forming the six-membered pyrimidine ring.

• Isolation and Purification:

  • Cool the reaction flask in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold ethanol (2 x 10 mL) to remove any unreacted starting materials or soluble impurities.

  • Dry the product under vacuum to yield the desired 4-anilino-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine.

  • Causality: The product is typically a stable, crystalline solid with low solubility in cold ethanol, allowing for efficient isolation and purification by simple filtration and washing.

Strategic Application: Kinase Inhibitor Design

The true power of these building blocks is realized in complex applications like the design of protein kinase inhibitors. Dysregulation of kinase signaling is a hallmark of diseases like cancer.[3]

Caption: Interaction of a pyrazole inhibitor with a kinase.

As illustrated, different parts of the pyrazole building block can be tailored to interact with specific regions of the kinase active site:

• An aminopyrazole core provides the crucial hydrogen bonding interactions with the kinase "hinge" region.[13]

• A group installed via Suzuki coupling at C4 can be designed to occupy a deep hydrophobic pocket.[3]

• Functionality derived from the cyano group on our featured building block could be extended into the solvent-exposed region to fine-tune properties like solubility and selectivity.

Conclusion

While simple building blocks like 3-aminopyrazole and 4-bromopyrazole are workhorses for specific, targeted transformations, 5-Amino-4-cyano-1-ethoxycarbonylpyrazole offers a superior platform for constructing molecular complexity. Its dense array of functional groups provides synthetic chemists with a powerful and versatile tool, enabling multi-step, divergent syntheses from a single, well-defined starting material. The ability to sequentially address the amine, cyano, and ester functionalities allows for the efficient generation of diverse molecular scaffolds, making it an invaluable asset in the libraries of researchers and drug development professionals aiming to explore novel chemical space. The optimal choice of a building block is always project-dependent, but for programs requiring high synthetic versatility and access to complex, fused heterocyclic systems, 5-Amino-4-cyano-1-ethoxycarbonylpyrazole presents a compelling and strategic advantage.

References

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Available at: [Link]

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. (2023). ACS Medicinal Chemistry Letters. Available at: [Link]

• Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3. (2023). RSC Publishing. Available at: [Link]

• Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (2024). Research and Reviews: Journal of Medicinal and Organic Chemistry. Available at: [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Hilaris Publishing. Available at: [Link]

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. (2023). ACS Publications. Available at: [Link]

• Exploring the Diversity of Pyrimidine and Pyrazole Derivatives: Building Blocks of Medicinal Chemistry. (2023). Prime Scholars. Available at: [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. (2022). MDPI. Available at: [Link]

• Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. (2022). IntechOpen. Available at: [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2020). International Journal of Organic Chemistry. Available at: [Link]

• A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (2019). PMC. Available at: [Link]

• Green Methods for the Synthesis of Pyrazoles: A Review. (2021). Taylor & Francis Online. Available at: [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). PMC. Available at: [Link]

• Various methods for the synthesis of pyrazole. (2022). ResearchGate. Available at: [Link]

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (2025). Journal of Medicinal and Chemical Sciences. Available at: [Link]

• PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026). ResearchGate. Available at: [Link]

• Green synthesis of pyrazole systems under solvent-free conditions. (2017). Taylor & Francis Online. Available at: [Link]

• Recent Advances in Pyrazole and Pyrazolo[1,5-a] pyrimidine Derivatives: Synthesis, Biological Activities, and Therapeutic Applications in Cancer and Inflammation. (2025). Journal of Medicinal and Chemical Sciences. Available at: [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2020). Scientific Research Publishing. Available at: [Link]

• Synthesis and antimicrobial activity of novel 5-amino-4-cyano-1H-pyrazole and quinazolin-4(3H)-one derivatives. (2010). PubMed. Available at: [Link]

• A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. (2020). Scirp.org. Available at: [Link]

• Expedited Route to Fully Substituted Amino-Pyrazole Building Blocks and Their Further Transformations. (2018). PMC. Available at: [Link]

• Approaches towards the synthesis of 5-aminopyrazoles. (2011). Beilstein Journals. Available at: [Link]

• Synthesis and Heterocyclization of 5-Amino-4-cyano-1, 3-oxazoles. Semantic Scholar. Available at: [Link]

• Synthesis of Novel Azo-Linked 5-Amino-Pyrazole-4-Carbonitrile Derivatives Using Tannic Acid–Functionalized Silica-Coated Fe3O4 Nanoparticles as a Novel, Green, and Magnetically Separable Catalyst. (2021). Frontiers. Available at: [Link]

• One-pot of Three-component Synthesis of Novel Biologically Important 5-Amino-1,3-diaryl-1H-pyrazole-4-carbonitriles Using L-Proline Catalyst and their Antimicrobial Activity. (2021). ResearchGate. Available at: [Link]

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (2021). PMC. Available at: [Link]

• 5-amino-4-carbamoyl-pyrazole compounds as selective and irreversible t790m over wt-egfr kinase inhibitors and use thereof. (2016). Google Patents.

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A Senior Application Scientist's Guide to the Structural Validation of Novel Pyrazole Derivatives

Introduction: The Structural Imperative in Pyrazole Drug Discovery

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for a vast array of therapeutic agents with applications ranging from anticancer to anti-inflammatory and antimicrobial.[1][2][3] The biological activity of these compounds is intrinsically linked to their precise three-dimensional structure. Therefore, the unambiguous validation of a novel pyrazole derivative's structure is not a mere formality but a critical prerequisite for establishing meaningful structure-activity relationships (SAR), ensuring experimental reproducibility, and advancing a compound through the drug development pipeline.[1]

This guide provides an in-depth comparison of the three primary analytical techniques used for structural validation: Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Resolution Mass Spectrometry (HRMS), and Single-Crystal X-ray Crystallography. As we delve into each method, we will move beyond simple procedural lists to explain the causality behind experimental choices, offering field-proven insights to guide your research. Our objective is to equip you, our fellow researchers and drug development professionals, with a robust framework for generating self-validating, publication-quality structural data.

The Integrated Validation Workflow: A Strategic Overview

The validation of a novel chemical entity is a multi-faceted process where each analytical technique provides a unique and complementary piece of the structural puzzle. A logical workflow ensures that data from one technique corroborates the others, leading to an irrefutable structural assignment.

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A Senior Application Scientist's Guide to the Biological Activities of Aminopyrazole Isomers

Introduction: The Privileged Scaffold and the Power of Isomerism

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of compounds with diverse and potent pharmacological activities.[1][2] From anti-inflammatory agents like celecoxib to antipsychotics and anti-obesity drugs, the versatility of the pyrazole ring is well-established.[2][3]

Among its many derivatives, aminopyrazoles have emerged as particularly fruitful frameworks for drug discovery.[4][5] These compounds are not merely synthetic intermediates but possess significant intrinsic biological activity.[6][7][8] A critical, yet often underappreciated, factor governing their therapeutic potential is the positional isomerism of the amino substituent. The location of the amino group—at the 3, 4, or 5-position—profoundly alters the molecule's electronic distribution, hydrogen bonding capacity, and overall topology, leading to distinct interactions with biological targets.[8][9]

This guide provides an in-depth comparison of the biological activities of 3-aminopyrazole (3-AP), 4-aminopyrazole (4-AP), and 5-aminopyrazole (5-AP) isomers. We will dissect their differential effects across key therapeutic areas, supported by experimental data, to provide researchers and drug development professionals with a clear, evidence-based understanding of their structure-activity relationships.

Structural Overview: 3-AP, 4-AP, and 5-AP Isomers

The fundamental difference between the aminopyrazole isomers lies in the placement of the exocyclic amino group on the five-membered pyrazole ring. This seemingly minor structural change has significant stereoelectronic consequences that dictate their biological profiles.

Caption: The core structures of 3-, 4-, and 5-aminopyrazole isomers.

Comparative Analysis of Biological Activities

The positional isomerism of the amino group is a key determinant of the pharmacological profile of aminopyrazole derivatives. Below, we compare the activities of these isomers across several major therapeutic domains.

Kinase Inhibitory Activity

Kinase inhibition is arguably the most explored therapeutic application for aminopyrazoles, with isomers showing distinct selectivity profiles.[8]

• 3-Aminopyrazoles (3-APs): This scaffold has been successfully employed to develop potent inhibitors of specific kinases. Notably, 3-AP derivatives have shown high efficacy against receptor tyrosine kinases like AXL , which is implicated in cancer metastasis and drug resistance.[9][10] One study identified a 3-AP derivative with an IC50 value of 1.6 nM against AXL, demonstrating remarkable potency and selectivity.[10] They have also been investigated as inhibitors of Cyclin-Dependent Kinases (CDKs).[9]

• 4-Aminopyrazoles (4-APs): The 4-AP core has proven to be a valuable scaffold for developing inhibitors of the Janus kinase (JAK) family .[11] A series of novel 4-aminopyrazole derivatives were found to be potent JAK inhibitors, with one compound exhibiting IC50 values of 0.67 µM, 0.098 µM, and 0.039 µM against JAK1, JAK2, and JAK3, respectively.[11] This highlights their potential in treating inflammatory diseases and certain cancers.[11]

• 5-Aminopyrazoles (5-APs): The 5-AP scaffold is a prolific source of kinase inhibitors, particularly targeting p38α mitogen-activated protein kinase (MAPK) , a key regulator of inflammatory responses.[8][9] The structure-activity relationship of 5-APs as p38α inhibitors has been extensively studied, making them promising candidates for anti-inflammatory therapies.[3] Additionally, 5-AP derivatives, such as the FDA-approved drug Pirtobrutinib, are potent inhibitors of Bruton's tyrosine kinase (BTK).[8]

Isomer	Primary Kinase Targets	Therapeutic Area	Reference
3-AP	AXL, CDKs	Oncology	[9][10]
4-AP	JAK family (JAK1, JAK2, JAK3)	Inflammation, Oncology	[11]
5-AP	p38α MAPK, Bruton's Kinase (BTK)	Inflammation, Oncology	[8][9]

Anticonvulsant Activity

Comparative studies have revealed a clear distinction in the anticonvulsant properties of aminopyrazole isomers.

• 3-Aminopyrazoles (3-APs): Derivatives of 3-AP generally exhibit stronger anticonvulsant activity compared to their 5-AP counterparts.[9] A study focusing on newly synthesized aminopyrazoles found a 3-AP derivative to be highly effective in the Maximal Electroshock Seizure (MES) test, a model for generalized tonic-clonic seizures, by blocking sodium channels.[9]

• 4-Aminopyrazoles (4-APs): While explored, 4-AP derivatives, including ureas and thioureas, were found to be poorly active in the pentylenetetrazole-induced seizure model, suggesting this scaffold is less suited for developing anticonvulsant agents.[8]

• 5-Aminopyrazoles (5-APs): In direct comparative studies, 5-AP derivatives showed weaker or no significant anticonvulsant effects in the MES test compared to the 3-AP isomers.[9]

Antimicrobial Activity

The aminopyrazole scaffold has yielded compounds with activity against a range of bacterial and fungal pathogens.

• 3-Aminopyrazoles (3-APs): Certain 3-AP derivatives have shown high activity against both bacteria and fungi.[8] For instance, one derivative exhibited a Minimum Inhibitory Concentration (MIC) of 0.125 mg/mL against S. aureus but was less effective against E. coli (8 mg/mL).[8][9]

• 5-Aminopyrazoles (5-APs): This isomer has demonstrated significant potential as a source of antimicrobial agents.[9] One 5-AP derivative showed potent activity with MIC values of 16 µg/mL against Staphylococcus aureus and an impressive 4 µg/mL against Escherichia coli.[9] Another study highlighted a 5-AP derivative with good activity against the Gram-positive bacterium Bacillus subtilis.[8] This suggests the 5-AP scaffold may be particularly promising for developing broad-spectrum antibacterial agents.

Isomer	Organism	Activity (MIC)	Reference
3-AP	S. aureus	125 µg/mL	[8][9]
E. coli	8000 µg/mL	[8][9]
5-AP	S. aureus	16 µg/mL	[9]
E. coli	4 µg/mL	[9]

Anticancer and Anti-inflammatory Activities

All three isomers have been investigated for anticancer and anti-inflammatory properties, often linked to their kinase inhibition profiles.

• 3-Aminopyrazoles (3-APs): The most active anticancer and anti-inflammatory 3-APs often bear bulky aromatic rings at the C4 position and are unsubstituted at the N1 position.[8] Their anticancer effects are frequently tied to the inhibition of kinases like AXL.[10]

• 4-Aminopyrazoles (4-APs): The 4-AP scaffold has been associated with analgesic and anti-inflammatory properties, particularly in derivatives with a phenyl fragment at position 5.[8]

• 5-Aminopyrazoles (5-APs): 5-APs are widely studied for their anti-inflammatory and anticancer activities.[12] Their anti-inflammatory effects are often mediated by p38 MAPK inhibition, while their anticancer potential is linked to the inhibition of various kinases crucial for tumor growth and proliferation.[8][13] Recent studies have also explored their ability to interfere with angiogenesis.[14]

Experimental Protocols for Biological Evaluation

To ensure the trustworthiness and reproducibility of findings, standardized assays are critical. Below are detailed protocols for evaluating the key biological activities discussed.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol provides a general framework for assessing a compound's ability to inhibit a specific kinase. The principle relies on quantifying the amount of ATP remaining after the kinase reaction; lower ATP levels indicate higher kinase activity and weaker inhibition.

Sources

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• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. pubs.acs.org [pubs.acs.org]
• 11. Design, synthesis and preliminary biological evaluation of 4-aminopyrazole derivatives as novel and potent JAKs inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]

Comparison of catalysts for multicomponent synthesis of aminocyanopyrazoles

The multicomponent synthesis of aminocyanopyrazoles—specifically 5-amino-4-cyanopyrazoles—represents a cornerstone reaction in modern medicinal chemistry. These privileged heterocyclic scaffolds are critical precursors for fused pyrazolo[3,4-d]pyrimidines and act as potent carbonic anhydrase inhibitors (CAIs) and antimicrobial agents [1].

Traditionally, the construction of this scaffold relies on a one-pot, three- or four-component reaction (MCR) involving an aldehyde (or orthoester), malononitrile, and a hydrazine derivative. However, the choice of catalyst fundamentally dictates the reaction's kinetics, thermodynamic efficiency, and environmental footprint. This guide provides an objective, data-driven comparison of classical and modern catalytic systems used in this MCR, equipping synthetic chemists with the mechanistic insights needed to optimize their workflows.

Mechanistic Causality: The Role of the Catalyst

To understand why certain catalysts outperform others, we must dissect the causality of the MCR cascade. The synthesis is not a single concerted step, but a highly ordered sequence:

• Knoevenagel Condensation: The catalyst must first activate the carbonyl carbon of the aldehyde, lowering the LUMO to facilitate nucleophilic attack by the active methylene of malononitrile.

• Michael Addition: The resulting electron-deficient alkylidenemalononitrile intermediate undergoes nucleophilic attack by the hydrazine derivative.

• Intramolecular Cyclization: The secondary amine of the hydrazine moiety attacks the adjacent nitrile group. Subsequent tautomerization yields the stable, aromatic 5-amino-4-cyanopyrazole.

A superior catalyst must be capable of stabilizing both the highly polar transition states of the initial condensation and the subsequent cyclization without causing non-productive side reactions (such as bis-hydrazone formation).

Catalyst-driven mechanistic cascade for aminocyanopyrazole synthesis.

Catalyst Performance Comparison

We evaluate three distinct classes of catalysts utilized in the synthesis of 5-amino-1,3-diaryl-1H-pyrazole-4-carbonitriles:

Brønsted Acids (e.g., Glacial Acetic Acid)

The classical approach utilizes glacial acetic acid in refluxing ethanol. The acid protonates the carbonyl oxygen, increasing its electrophilicity. While reliable, this method relies on simple protonation, which is kinetically slow. It requires high thermal energy (refluxing at 78°C) and extended reaction times (12–24 hours) to drive the cyclization step to completion [1].

Bifunctional Organocatalysts (e.g., L-Proline)

L-Proline acts as a highly efficient, green organocatalyst. Unlike simple acids, L-Proline operates via a dual-activation mechanism. The secondary amine forms a reactive iminium ion with the aldehyde, drastically accelerating the Knoevenagel condensation, while its carboxylic acid moiety simultaneously directs the nucleophile via hydrogen bonding. This synergistic causality allows the reaction to reach >90% yield at room temperature in under 15 minutes [2].

Lewis Acid Nanocatalysts (e.g., CoO-NPs)

Cobalt oxide nanoparticles (CoO-NPs) provide a massive, highly reactive surface area populated with Lewis acidic Co(II)/Co(III) sites. These sites coordinate tightly with the nitrogen atoms of malononitrile and hydrazine, templating the molecules in optimal proximity for the Michael addition and cyclization. This transition-metal templating effect reduces the reaction time to a mere 2 minutes in a green aqueous solvent mixture [3].

Quantitative Data Summary

Catalyst System	Catalyst Type	Temperature	Time	Solvent	Avg. Yield (%)	Green Metric
Glacial Acetic Acid	Brønsted Acid	Reflux (78°C)	12–24 h	Ethanol	70–83%	Low
L-Proline (10 mol%)	Organocatalyst	Room Temp	2–15 min	Ethanol	88–92%	High
CoO-NPs	Nanocatalyst	Room Temp	2 min	H₂O:EtOH (1:1)	90–95%	Very High

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The physical state changes during the workflow serve as intrinsic checkpoints for reaction progress.

Protocol A: Green Organocatalytic Synthesis (L-Proline)

Recommended for general laboratory synthesis due to high atom economy and avoidance of heavy metals.

• Reagent Preparation: In a 25 mL round-bottom flask, dissolve 1.0 mmol of the aryl aldehyde and 1.0 mmol of malononitrile in 5.0 mL of absolute ethanol.

• Catalyst Addition: Add 10 mol% (0.1 mmol, ~11.5 mg) of L-Proline to the stirring mixture.

• Hydrazine Addition: Slowly add 1.0 mmol of phenylhydrazine dropwise.

  • Causality Checkpoint: The solution will rapidly shift in color (typically deepening to yellow/orange), indicating the immediate formation of the Knoevenagel adduct and subsequent Michael addition.

• Reaction: Stir the mixture at room temperature (20–25°C) for 10–15 minutes. Monitor the disappearance of starting materials via TLC (Hexane:Ethyl Acetate, 7:3).

• Workup & Validation: Pour the reaction mixture into 20 mL of crushed ice-water.

  • Self-Validation: A solid precipitate must form immediately. The highly polar, uncyclized intermediates are soluble in the aqueous ethanol mixture, whereas the fully aromatized 5-amino-4-cyanopyrazole is highly hydrophobic. If an oil forms instead of a solid, the cyclization is incomplete.

• Purification: Filter the solid under vacuum, wash with cold water (2 × 5 mL), and recrystallize from hot ethanol to yield the pure product.

Protocol B: Classical Acid-Catalyzed Synthesis

Provided as a baseline comparative method.

• Setup: Combine 1.0 mmol of orthoester/aldehyde, 1.0 mmol of malononitrile, and 1.0 mmol of phenylhydrazine in 10 mL of ethanol.

• Catalysis: Add 0.5 mL of glacial acetic acid.

• Reaction: Attach a reflux condenser and heat the mixture to 78°C for 12–24 hours.

• Workup: Cool the mixture to room temperature. Concentrate the solvent under reduced pressure to half its volume, then chill to 4°C to induce crystallization. Filter and recrystallize.

Optimized green experimental workflow for aminocyanopyrazole synthesis.

References

• Allouche, F., et al. "Synthesis of aminocyanopyrazoles via a multi-component reaction and anti-carbonic anhydrase inhibitory activity of their sulfamide derivatives against cytosolic and transmembrane isoforms." Journal of Enzyme Inhibition and Medicinal Chemistry, 28(2), 343-349 (2013). URL:[Link]

• Ebrahimi, et al. "One-pot of Three-component Synthesis of Novel Biologically Important 5-Amino-1,3-diaryl-1H-pyrazole-4-carbonitriles Using L-Proline Catalyst." Letters in Organic Chemistry, 16(11) (2019). URL:[Link]

• "Green CoO-NPS-Catalyzed Synthesis, Spectral Analysis, And Antimicrobial Assessment Of 5-Amino-1,3-Diphenyl- 1h-Pyrazole-4-Carbonitriles." Nanotechnology Perceptions (2023). URL:[Link]

The Ascendancy of 5-Aminopyrazoles in Oncology: A Comparative Guide to Their Anti-Cancer Activity

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is perpetually evolving, with a continuous demand for novel therapeutic agents that exhibit high efficacy and selectivity. Among the myriad of heterocyclic scaffolds explored in medicinal chemistry, the 5-aminopyrazole core has emerged as a "privileged structure," giving rise to a new generation of potent anti-cancer agents. This guide provides an in-depth, objective comparison of the anti-cancer activity of 5-aminopyrazole derivatives, juxtaposing their performance with established and alternative therapies, and is substantiated by a wealth of experimental data. Our analysis delves into the mechanistic underpinnings of their action, showcases their clinical relevance, and provides detailed experimental protocols to empower researchers in this dynamic field.

The Mechanistic Edge: 5-Aminopyrazoles as Potent Kinase Inhibitors

The primary anti-cancer mechanism of 5-aminopyrazole derivatives lies in their ability to act as potent inhibitors of various protein kinases.[1] Kinases are a class of enzymes that play a pivotal role in intracellular signaling pathways, regulating critical cellular processes such as proliferation, differentiation, survival, and apoptosis.[2] Dysregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention.

The 5-aminopyrazole scaffold serves as an excellent pharmacophore for designing kinase inhibitors due to its ability to form key hydrogen bond interactions with the hinge region of the kinase ATP-binding pocket, a feature essential for potent and selective inhibition.[3] This has led to the development of 5-aminopyrazole derivatives targeting a range of oncogenic kinases, including:

• Bruton's Tyrosine Kinase (BTK): A crucial mediator in B-cell receptor signaling, essential for the survival and proliferation of malignant B-cells.[4]

• Cyclin-Dependent Kinases (CDKs): Master regulators of the cell cycle, whose aberrant activity leads to uncontrolled cell division.[3]

• p38 Mitogen-Activated Protein Kinase (MAPK): Involved in cellular responses to stress and inflammation, and implicated in cancer progression.[2]

• Fibroblast Growth Factor Receptors (FGFRs): A family of receptor tyrosine kinases that, when mutated or overexpressed, can drive tumor growth and angiogenesis.[5]

The following diagram illustrates the general mechanism of action of 5-aminopyrazole derivatives as kinase inhibitors, leading to the downstream blockade of cancer-promoting signaling pathways.

Caption: General signaling pathway inhibited by 5-aminopyrazole kinase inhibitors.

Comparative Performance Analysis: In Vitro Efficacy

The true measure of a novel class of anti-cancer compounds lies in their performance against established cancer cell lines. Numerous studies have demonstrated the potent cytotoxic effects of 5-aminopyrazole derivatives across a range of human cancers. Below is a comparative table summarizing the half-maximal inhibitory concentration (IC50) values of selected 5-aminopyrazole derivatives against various cancer cell lines, alongside standard-of-care chemotherapeutics and other kinase inhibitors for context.

Compound Class	Specific Derivative	Target Cancer Cell Line(s)	IC50 (µM)	Reference Compound(s)	IC50 (µM) of Reference	Source(s)
5-Aminopyrazole Derivatives
Pyrazolo[1,5-a]pyrimidines	Compound 18o	HepG-2 (Liver)	1.83	Doxorubicin	2.11	[5]
Compound 18a	MCF-7 (Breast)	4.66	Doxorubicin	4.57	[5]
Aryl Azo Imidazo[1,2-b]pyrazoles	Compound 26a	MCF-7 (Breast)	6.1 ± 0.4	Doxorubicin	10.3 ± 0.8	[6]
Compound 26b	MCF-7 (Breast)	8.0 ± 0.5	Doxorubicin	10.3 ± 0.8	[6]
Compound 26c	MCF-7 (Breast)	7.4 ± 0.3	Doxorubicin	10.3 ± 0.8	[6]
Pyrazole-Indole Hybrids	Compound 7a	HepG2 (Liver)	6.1 ± 1.9	Doxorubicin	24.7 ± 3.2
Compound 7b	HepG2 (Liver)	7.9 ± 1.9	Doxorubicin	24.7 ± 3.2
Pyrazolopyrimidine Benzamides	Compound 74b	MDA-MB-468 (Breast)	3.34 ± 0.13	Staurosporine	Not specified	[6]
T-47D (Breast)	4.79 ± 0.21	Staurosporine	Not specified	[6]
5-Aminopyrazole Thiourea Derivative	BC-7	HeLa (Cervical)	65.58 ± 8.40	Cisplatin	1.675 ± 0.301	[7]
Alternative Kinase Inhibitors
Pyrazole-based CDK inhibitor	AT7518	UO-31 (Renal)	2.77	-	-	[8]
Pyrazole-based Akt1 inhibitor	Compound 2	HCT116 (Colon)	0.95	Uprosertib	1.75	[8]
Standard Chemotherapy
Doxorubicin	HCT-116 (Colon)	2.11	-	-	[5]
Cisplatin	HeLa (Cervical)	1.675 ± 0.301	-	-	[7]

Note: IC50 values can vary depending on the specific experimental conditions.

The data clearly indicates that several 5-aminopyrazole derivatives exhibit potent anti-proliferative activity, with some compounds demonstrating superior or comparable efficacy to standard chemotherapeutic agents like doxorubicin in specific cell lines.[5][6]

A Case Study in Clinical Translation: Pirtobrutinib, a 5-Aminopyrazole BTK Inhibitor

The therapeutic potential of the 5-aminopyrazole scaffold is not merely theoretical. Pirtobrutinib (Jaypirca) , a highly selective, non-covalent (reversible) BTK inhibitor built upon a 5-aminopyrazole core, has recently gained regulatory approval for the treatment of relapsed or refractory mantle cell lymphoma (MCL) and chronic lymphocytic leukemia (CLL)/small lymphocytic lymphoma (SLL).[4][9] This represents a significant milestone, validating the clinical utility of this class of compounds.

A head-to-head phase 3 clinical trial (BRUIN CLL-314) compared pirtobrutinib with the first-generation covalent BTK inhibitor, ibrutinib, in patients with CLL/SLL.[8][10] The results demonstrated the noninferiority of pirtobrutinib in terms of overall response rate (ORR) and showed a favorable trend in progression-free survival (PFS).[8][11]

Treatment Arm	Overall Response Rate (ORR) - ITT Population	Median Progression-Free Survival (PFS) - ITT Population	Source(s)
Pirtobrutinib	87%	Not yet reached (trending favorably)	[8][10]
Ibrutinib	78.5%	14 months (in a separate study)	[8][10]

ITT: Intent-to-Treat

Notably, pirtobrutinib exhibited a more favorable safety profile, with a lower incidence of adverse events such as atrial fibrillation/flutter compared to ibrutinib.[8][11] This improved tolerability is a critical advantage, particularly for patients requiring long-term therapy. The success of pirtobrutinib underscores the potential of 5-aminopyrazole derivatives to overcome the limitations of existing therapies, such as acquired resistance and off-target toxicities.

Experimental Protocols: A Guide to In Vitro Evaluation

To ensure scientific rigor and reproducibility, this section provides detailed, step-by-step methodologies for key experiments used to evaluate the anti-cancer activity of 5-aminopyrazole derivatives.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a widely used method to assess the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.

Workflow for MTT Assay:

Caption: A generalized workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 5-aminopyrazole derivative in complete growth medium. Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve using appropriate software.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Detailed Protocol:

• Cell Treatment and Harvesting: Seed cells in 6-well plates and treat with the 5-aminopyrazole derivative at various concentrations for a specified time. Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While vortexing gently, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash the pellet with PBS. Resuspend the cells in 500 µL of a staining solution containing propidium iodide (PI, 50 µg/mL) and RNase A (100 µg/mL) in PBS.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content is measured by the fluorescence intensity of PI.

• Data Analysis: Use cell cycle analysis software to deconvolute the DNA content histogram and determine the percentage of cells in each phase of the cell cycle.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Detailed Protocol:

• Cell Treatment and Harvesting: Treat cells with the 5-aminopyrazole derivative as described for the cell cycle analysis. Harvest both adherent and floating cells and wash with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Future Perspectives and Conclusion

The journey of 5-aminopyrazole derivatives from a versatile chemical scaffold to a clinically validated class of anti-cancer agents is a testament to the power of targeted drug discovery. The success of pirtobrutinib has paved the way for further exploration of this promising class of compounds. Future research will likely focus on:

• Developing next-generation inhibitors: Designing novel 5-aminopyrazole derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.

• Exploring new kinase targets: Expanding the scope of 5-aminopyrazole-based inhibitors to other oncogenic kinases.

• Combination therapies: Investigating the synergistic effects of 5-aminopyrazole derivatives with other anti-cancer agents to overcome drug resistance and improve treatment outcomes.

References

• Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). PubMed Central (PMC). Retrieved from [Link]

• New Pirtobrutinib Data Compare Favorably With Ibrutinib in CLL/SLL. (2025, August 7). AJMC. Retrieved from [Link]

• Amino-Pyrazoles in Medicinal Chemistry: A Review. (2023, April 25). IRIS UniGe. Retrieved from [Link]

• First-of-Its-Kind Phase 3 Trial Shows Pirtobrutinib Is Noninferior to Ibrutinib in Treatment-Naïve CLL. (2025, December 9). Cancer Therapy Advisor. Retrieved from [Link]

• Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. (2024, May 14). MDPI. Retrieved from [Link]

• Pirtobrutinib shows superior outcomes compared to common first-line combination treatment for CLL/SLL. (2025, December 10). News-Medical.net. Retrieved from [Link]

• Pirtobrutinib Shows Noninferior ORR, Trend Toward PFS Benefit vs Ibrutinib in CLL. (2025, December 7). Targeted Oncology. Retrieved from [Link]

• Anti-Cancer Activity of a 5-Aminopyrazole Derivative Lead Compound (BC-7) and Potential Synergistic Cytotoxicity with Cisplatin against Human Cervical Cancer Cells. (2019, November 7). MDPI. Retrieved from [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025, January 17). MDPI. Retrieved from [Link]

• Investigations of Antioxidant and Anti-Cancer Activities of 5-Aminopyrazole Derivatives. (2024, May 9). ResearchGate. Retrieved from [Link]

• Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. (2025, January 17). PubMed Central (PMC). Retrieved from [Link]

• Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy. (n.d.). PubMed Central (PMC). Retrieved from [Link]

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